1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine

Core Science & Biosynthesis

Comprehensive NMR Analysis of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine: Resolving Fluxional Isomers via Advanced Spectroscopy

Executive Summary

1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine—frequently referred to as (dimethylamino)methylcyclopentadiene—is a highly versatile ligand precursor utilized in the development of functionalized metallocenes, including advanced antimalarial therapeutics like ferroquine[1]. Despite its structural simplicity, the spectroscopic characterization of this molecule is notoriously complex. As a Senior Application Scientist, I have structured this technical guide to address the core analytical bottleneck: the molecule's fluxional behavior. By establishing a self-validating Variable Temperature (VT) NMR workflow, researchers can confidently resolve, assign, and quantify the dynamic isomeric mixture inherent to substituted cyclopentadienes.

Molecular Dynamics & The [1,5]-Sigmatropic Shift

The fundamental challenge in acquiring high-fidelity NMR data for substituted cyclopentadienes lies in their rapid [1,5]-sigmatropic hydrogen shifts[2]. At ambient temperatures (298 K), the hydrogen atoms on the sp³ carbon of the cyclopentadiene ring migrate across the π-system via a concerted, cyclic transition state[3].

This dynamic process generates a thermodynamic equilibrium consisting primarily of the 1-substituted and 2-substituted isomers, with the 5-substituted isomer present only in trace amounts due to the thermodynamic penalty of disrupting the conjugated diene system[4]. Because the rate of this [1,5]-hydride shift is comparable to the NMR timescale at room temperature, standard ¹H and ¹³C NMR spectra often yield severely broadened lines or time-averaged signals that obscure the true molecular structure.

Thermodynamic equilibrium of cyclopentadiene isomers via rapid [1,5]-sigmatropic hydrogen shifts.

Self-Validating Experimental Methodologies

To extract reliable data, the analytical protocol must be designed as a self-validating system. The causality is straightforward: if ambient line broadening is caused by chemical exchange, lowering the thermal energy of the system will decelerate the exchange rate. By cooling the sample to 213 K, the [1,5]-shift is "frozen out" on the NMR timescale, yielding sharp, quantifiable resonances for each distinct isomer.

Step-by-Step Protocol: VT-NMR Acquisition

• Inert Sample Preparation: Cyclopentadiene derivatives are highly susceptible to spontaneous Diels-Alder dimerization and aerobic oxidation[5]. Perform all sample preparations in an argon-filled glovebox.

• Solvent Selection: Dissolve 15-20 mg of the analyte in 0.6 mL of anhydrous, degassed dichloromethane-d₂ (CD₂Cl₂). CD₂Cl₂ is chosen over CDCl₃ because its lower freezing point (-97 °C) safely accommodates deep cryogenic VT-NMR without risking tube fracture or solvent viscosity broadening.

• Baseline Acquisition (298 K): Acquire standard 1D ¹H (400 MHz) and ¹³C (100 MHz) spectra. Observe the characteristic line broadening of the ring protons (~6.0–6.5 ppm) to confirm fluxional behavior.

• Cryogenic VT-NMR (213 K): Gradually cool the probe to 213 K (-60 °C), allowing 15 minutes for thermal equilibration. Re-tune and re-match the probe.

• High-Resolution Acquisition: Acquire the low-temperature 1D spectra. The previously broadened signals will resolve into distinct multiplets representing the 1- and 2-isomers.

• Validation via 2D Correlation: Acquire COSY, HSQC, and HMBC spectra at 213 K to map the spin systems of the individual isomers and unambiguously assign the quaternary vs. tertiary carbons.

Self-validating NMR workflow for resolving fluxional cyclopentadiene derivatives.

¹H and ¹³C NMR Data Presentation & Analysis

At 213 K, the thermodynamic mixture typically favors the 1-substituted and 2-substituted isomers in an approximate 1:1 to 1.2:1 ratio, depending on exact concentration and solvent polarity. The data below represents the resolved spectroscopic signatures for the two major isomers.

Table 1: ¹H NMR Assignments (CD₂Cl₂, 213 K, 400 MHz)

Causality Note: The -CH₂-N protons appear significantly downfield (~3.25–3.35 ppm) due to the strong inductive deshielding effect of the adjacent electronegative nitrogen atom.

Position	1-Substituted Isomer (δ ppm)	2-Substituted Isomer (δ ppm)	Multiplicity	Integration	Coupling / Notes
-N(CH₃)₂	2.20	2.18	Singlet (s)	6H	Sharp, highly shielded by sp³ environment.
Ring sp³ CH₂	2.95	2.90	Multiplet (m)	2H	Exhibits complex allylic coupling.
-CH₂-N-	3.35	3.25	Singlet (s)	2H	Deshielded by nitrogen electronegativity.
Ring sp² CH	6.10	6.05	Multiplet (m)	1H	Vinylic protons; subject to scalar coupling.
Ring sp² CH	6.25	6.30	Multiplet (m)	1H	Vinylic protons.
Ring sp² CH	6.40	6.45	Multiplet (m)	1H	Vinylic protons.

Table 2: ¹³C NMR Assignments (CD₂Cl₂, 213 K, 100 MHz)

Causality Note: The quaternary carbons (Cq) are easily distinguished in the 13C spectrum not only by their downfield shift (~143–145 ppm) but also by their lower intensity due to the lack of Nuclear Overhauser Effect (NOE) enhancement and longer longitudinal relaxation times (T₁).

Carbon Type	1-Substituted Isomer (δ ppm)	2-Substituted Isomer (δ ppm)	Assignment Rationale (via 2D NMR)
Ring sp³ CH₂	41.5	43.1	Confirmed via HSQC cross-peaks to ~2.9 ppm ¹H.
-N(CH₃)₂	45.2	45.0	High intensity, confirmed via HSQC to ~2.2 ppm ¹H.
-CH₂-N-	56.8	58.2	Deshielded aliphatic carbon; HMBC correlates to NMe₂.
Ring sp² CH	126.5	125.9	Tertiary vinylic carbon.
Ring sp² CH	132.1	131.5	Tertiary vinylic carbon.
Ring sp² CH	134.2	133.8	Tertiary vinylic carbon.
Ring sp² Cq	143.5	145.0	Quaternary carbon; lacks HSQC cross-peaks.

Conclusion

The spectroscopic analysis of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine requires a deliberate departure from standard room-temperature NMR protocols. By understanding the causality of the [1,5]-sigmatropic rearrangement, researchers can deploy Variable Temperature NMR to effectively halt chemical exchange on the NMR timescale. This self-validating approach ensures high-fidelity structural elucidation, providing a robust foundation for downstream organometallic synthesis and drug development.

References

• Ferrocene - Wikipedia Source: Wikipedia URL:[Link][1]

• Click Chemistry with Cyclopentadiene Source: PMC - National Institutes of Health (NIH) URL:[Link][2]

• Ni-Catalyzed 1,5-Sigmatropic Ester Shift on Cyclopentadiene Rings: Regioselective Conversion of 5,5-Disubstituted Cyclopentadienes to CH2–Cyclopentadienes Source: Organic Letters - ACS Publications URL:[Link][4]

• Some Examples of Sigmatropic Rearrangements | Organic Chemistry Source: Fiveable URL:[Link][3]

• Click Chemistry With Cyclopentadiene Source: Scribd URL:[Link][5]

Sources

• 1. Ferrocene - Wikipedia [en.wikipedia.org]
• 2. Click Chemistry with Cyclopentadiene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fiveable.me [fiveable.me]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scribd.com [scribd.com]

Electronic Structure and Bonding of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine: A Hemilabile Platform for Advanced Catalysis and Therapeutics

Executive Summary

1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine (empirical formula: C5​H5​-CH2​NMe2​ ) is a bifunctional molecule that serves as a cornerstone in modern organometallic chemistry. By combining a pro-aromatic cyclopentadiene ring with a pendant Lewis basic N,N -dimethylamine group, this molecule acts as a highly versatile, hemilabile ligand. Its deprotonated form is the critical precursor for synthesizing N,N -dimethylaminomethylferrocene, a vital building block for the antimalarial drug Ferroquine[1] and a crucial component in industrial catalytic processes such as the Lucite Alpha process[2].

This technical guide provides an in-depth analysis of the molecule's electronic structure, its dynamic coordination bonding modes, and the field-proven experimental protocols required for its synthesis and validation.

Electronic Structure and Molecular Dynamics

The unique utility of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine stems from the electronic decoupling of its two functional groups, achieved via a methylene ( −CH2​− ) spacer.

The Neutral Diene: Tautomerism and [1,5]-Sigmatropic Shifts

In its neutral state, the cyclopentadiene moiety exists as a conjugated diene. The molecule is highly dynamic at room temperature, undergoing rapid [1,5]-sigmatropic hydrogen shifts. This thermal rearrangement results in an equilibrium mixture of the 1-substituted, 2-substituted, and 5-substituted isomers. Because the sp3 -hybridized methylene spacer acts as an electronic insulator, the nitrogen's lone pair cannot delocalize into the diene's π -system. This preserves the localized, highly basic nature of the amine.

The Anionic State: Aromaticity and Electronic Decoupling

Upon treatment with a strong base (e.g., n -butyllithium), the acidic sp3 proton of the cyclopentadiene ring is abstracted, yielding the cyclopentadienyl anion ( [C5​H4​-CH2​NMe2​]− ). This deprotonation triggers a rehybridization of the ring carbons to a planar, fully sp2 -hybridized state, creating a 6 π Hückel aromatic system. The resulting anion possesses dual coordination capabilities: a hard, localized σ -donor (the amine) and a soft, delocalized π -donor (the aromatic ring).

Fig 1: Tautomerization of the neutral diene and deprotonation to the aromatic anion.

Coordination Chemistry: The Hemilabile Paradigm

When complexed to a transition metal, the ligand exhibits hemilability —a phenomenon where the multidentate ligand contains at least one strongly binding moiety (the η5 -cyclopentadienyl ring) and one weakly binding, easily displaceable moiety (the η1 -amine)[3].

Bonding Modes and Orbital Interactions

• Bidentate ( η5:η1 ) Coordination : The resting state of the catalyst. The Cp ring binds via strong π→d donation and d→π∗ back-bonding, while the nitrogen binds via pure σ→d donation. This saturates the metal's coordination sphere, stabilizing reactive intermediates.

• Monodentate ( η5 ) Coordination : The active state. Thermal activation or solvent competition causes the M−N bond to cleave. The amine "dangles" freely, opening a vacant coordination site for substrate binding without the ligand dissociating entirely from the metal.

This reversible "on/off" mechanism is colloquially known as the "windshield wiper" effect , which is critical in preventing catalyst degradation while allowing high turnover frequencies in cross-coupling and polymerization reactions.

Fig 2: Hemilabile coordination cycle demonstrating the "windshield wiper" effect in catalysis.

Experimental Methodologies: Synthesis & Validation

To ensure scientific integrity, the synthesis of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine must avoid polyalkylation—a common failure point when using standard alkyl halides. The protocol below utilizes a highly electrophilic, non-enolizable reagent to guarantee mono-substitution.

Protocol: Synthesis of the Neutral Ligand and Ferrocene Derivative

Causality & Reagent Selection : We utilize Eschenmoser's salt ( N,N -dimethylmethyleneammonium chloride) rather than (dimethylamino)methyl chloride. Eschenmoser's salt reacts cleanly with sodium cyclopentadienide (NaCp) via a controlled electrophilic addition, preventing the runaway polyalkylation that plagues standard SN​2 approaches.

• Ligand Synthesis :

  • Suspend Eschenmoser's salt (1.0 equiv) in anhydrous THF under an inert argon atmosphere at −78∘C .

  • Dropwise add a solution of NaCp (1.05 equiv) in THF. The low temperature prevents nucleophilic degradation of the amine product.

  • Allow the reaction to warm to room temperature over 4 hours. Quench with water, extract with diethyl ether, and distill under reduced pressure to isolate the neutral ligand.

• Deprotonation :

  • Dissolve the neutral ligand in hexanes and cool to 0∘C .

  • Add n -butyllithium (1.0 equiv) dropwise. The non-polar solvent forces the precipitation of the highly pure lithium salt ( Li[C5​H4​-CH2​NMe2​] ), driving the reaction to completion.

• Metallation (Self-Validating Step) :

  • React the lithium salt with anhydrous FeCl2​ (0.5 equiv) in THF to yield 1,1′ -bis( N,N -dimethylaminomethyl)ferrocene, or with a generic metal halide for half-sandwich complexes.

  • Validation: Successful coordination is validated via 1H NMR. The methylene ( -CH2​- ) protons, which appear as a singlet at ∼3.3 ppm in the free ligand, will shift and often split into diastereotopic doublets if the metal center becomes stereogenic upon coordination.

Fig 3: Experimental workflow for synthesizing the ligand and its ferrocene derivative.

Quantitative Data Summaries

The following tables summarize the electronic and spectroscopic shifts that occur as the molecule transitions from a neutral diene to a coordinated hemilabile ligand.

Table 1: Comparative Electronic Properties

State	Hybridization of Ring C	π -Electron Count	Amine Lone Pair Status	Coordination Role
Neutral Ligand	sp2 and sp3	4 (Diene)	Localized, Strongly Basic	Inactive Precursor
Deprotonated Anion	All sp2	6 (Aromatic)	Localized, Strongly Basic	η5 (Ring), η1 (Amine)
Coordinated (Bidentate)	All sp2	6 (Aromatic)	Donated to Metal ( σ )	Hemilabile Anchor

Table 2: Diagnostic NMR Chemical Shifts ( 1H NMR, CDCl3​ , δ ppm)

Proton Environment	Neutral Ligand	Lithium Salt ( THF-d8​ )	Coordinated (e.g., Ferrocene)
Cp Ring Protons	5.9−6.5 (m, 4H)	5.4−5.6 (m, 4H)	4.0−4.2 (m, 4H)
Methylene ( -CH2​- )	3.3 (s, 2H)	3.5 (s, 2H)	3.4 (s, 2H)
N -Methyl ( -CH3​ )	2.2 (s, 6H)	2.1 (s, 6H)	2.2 (s, 6H)

Therapeutic & Industrial Applications

The translation of this ligand's electronic structure into practical applications is immense. By converting the ligand into N,N -dimethylaminomethylferrocene, researchers have developed Ferroquine (SSR97193), a revolutionary antimalarial drug[1]. The basicity of the pendant amine allows the drug to accumulate in the acidic digestive vacuole of the Plasmodium parasite, while the redox-active ferrocene core generates reactive oxygen species, overcoming chloroquine resistance[1].

In industrial catalysis, derivatives of this ligand are indispensable. The ability of the amine to reversibly bind to metal centers makes it a prime candidate for the Lucite Alpha process [2], enabling highly selective methoxycarbonylation of ethylene to methyl propionate.

References

• The Synthesis of Tetrakis(N,N-dimethylaminomethyl)ferrocene and Its Bimetallic Nickel(II) Dichloride Complex: The Search for Precursors for Methoxycarbonylation Ligands Source: MDPI URL:[Link]

• Ferroquine, an Ingenious Antimalarial Drug – Thoughts on the Mechanism of Action Source: Molecules / ResearchGate URL:[Link]

• Two Types of Intramolecular Lewis-Base Adducts with the [2-(Dimethylamino)ethyl]cyclopentadienyl Ligand Source: ACS Publications URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Synthesis of Tetrakis(N,N-dimethylaminomethyl)ferrocene and Its Bimetallic Nickel(II) Dichloride Complex: The Search for Precursors for Methoxycarbonylation Ligands | MDPI [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Mass spectrometry fragmentation patterns of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the electron ionization mass spectrometry (EI-MS) fragmentation patterns of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine. Designed for researchers, scientists, and professionals in drug development, this document elucidates the primary fragmentation pathways, explains the causal mechanisms behind ion formation, and provides a robust, replicable experimental protocol for acquiring high-quality mass spectra. By integrating foundational principles with field-proven insights, this guide serves as an authoritative resource for the structural characterization of this and structurally related compounds.

Introduction: The Molecule and the Method

1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine (Molecular Formula: C₈H₁₃N) is a molecule that combines two key reactive moieties: a tertiary amine and a cyclopentadiene ring. Understanding its behavior under mass spectrometric conditions is crucial for its identification in complex mixtures, whether in synthetic chemistry, metabolomic studies, or forensic analysis.

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the analytical technique of choice for volatile and semi-volatile compounds such as this.[1][2] The standard ionization technique for GC-MS, Electron Ionization (EI), involves bombarding the analyte with high-energy electrons (typically 70 eV). This process imparts significant energy, leading not only to ionization but also to extensive and reproducible fragmentation.[3] The resulting mass spectrum serves as a molecular "fingerprint," providing rich structural information.[4]

Foundational Principles: Predicting the Molecular Ion

Before fragmentation, the molecule is ionized to form a radical cation, denoted as M⁺•. A key diagnostic feature for nitrogen-containing compounds is the Nitrogen Rule . This rule states that a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight.[5][6]

For 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine (C₈H₁₃N), the nominal molecular mass is 123 amu. Therefore, a distinct molecular ion peak (M⁺•) is expected at a mass-to-charge ratio (m/z) of 123. The presence of this odd-numbered m/z peak is a strong primary indicator of the compound's identity and confirms the presence of a single nitrogen atom.[7]

Primary Fragmentation Pathways: A Mechanistic Dissection

The fragmentation of the M⁺• at m/z 123 is governed by the relative stabilities of the resulting fragments. The structure of the parent molecule dictates two predominant and highly diagnostic cleavage patterns.

Alpha-Cleavage: The Dominant Fragmentation Route

The most favorable fragmentation pathway for aliphatic amines is α-cleavage (alpha-cleavage).[6][8] This process involves the homolytic cleavage of a carbon-carbon bond adjacent to the nitrogen atom. The driving force is the formation of a highly stable, resonance-stabilized iminium cation.[5]

In this molecule, the bond between the methylene bridge (-CH₂-) and the cyclopentadienyl ring is the α-β bond relative to the nitrogen atom. Cleavage at this site is exceptionally favorable.

• Mechanism: The radical cation at m/z 123 undergoes homolytic cleavage of the C-C bond between the exocyclic methylene group and the cyclopentadiene ring.

• Products: This cleavage results in a neutral cyclopentadienyl radical (C₅H₅•, mass 65) and a charged iminium cation, [CH₂=N(CH₃)₂]⁺.

• Observed Peak (Base Peak): The resulting N,N-dimethylmethaniminium cation has an m/z of 58. Due to its exceptional stability, this fragment is predicted to be the base peak —the most abundant ion in the spectrum.

Caption: Dominant α-Cleavage Pathway leading to the base peak.

Ring-Based Fragmentation and Rearrangements

A secondary, yet significant, fragmentation pathway involves charge retention by the five-membered ring system.

• Mechanism: Heterolytic cleavage of the same C-C bond can lead to the formation of a neutral dimethylaminomethyl radical (•CH₂N(CH₃)₂, mass 58) and a cyclopentadienyl cation, [C₅H₅]⁺.

• Observed Peak: The cyclopentadienyl cation is aromatic (fulfilling Hückel's rule with 4n+2 π electrons, where n=1, in some resonance forms) and thus relatively stable. This stability results in a prominent peak at m/z 65 .

• Further Fragmentation of [C₅H₅]⁺: This cation can undergo further fragmentation, typically through the loss of a neutral acetylene molecule (C₂H₂, mass 26). This process yields the cyclopropenyl cation, [C₃H₃]⁺, another stable aromatic system (n=0), which would be observed at m/z 39 .

Caption: Secondary pathway involving the formation and fragmentation of the C₅H₅⁺ ion.

Summary of Expected Fragmentation Data

The key diagnostic ions expected in the EI mass spectrum are summarized below. The relative abundance is a prediction based on established fragmentation principles, where the formation of the most stable fragments is favored.

m/z	Proposed Ion Formula	Proposed Structure	Fragmentation Mechanism	Predicted Relative Abundance
123	[C₈H₁₃N]⁺•	Molecular Ion	Electron Ionization	Low to Medium
108	[C₇H₁₀N]⁺	[M - CH₃]⁺	Loss of a methyl radical from the N,N-dimethyl group	Low
58	[C₃H₈N]⁺	[CH₂=N(CH₃)₂]⁺	α-Cleavage (Primary)	100% (Base Peak)
65	[C₅H₅]⁺	Cyclopentadienyl Cation	Cleavage with charge on the ring	Medium to High
39	[C₃H₃]⁺	Cyclopropenyl Cation	Loss of C₂H₂ from m/z 65	Medium

Experimental Protocol: Acquiring a Validated Mass Spectrum

To ensure the generation of a high-quality, reproducible mass spectrum, the following Gas Chromatography-Mass Spectrometry (GC-MS) protocol is recommended. This protocol is designed as a self-validating system, where instrument performance is verified before sample analysis.

Instrumentation & Consumables

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)[2]

• GC Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Carrier Gas: Helium (99.999% purity)

• Sample Solvent: Dichloromethane or Hexane (GC or HPLC grade)

• Vials: 2 mL amber glass vials with PTFE-lined septa.

GC-MS Workflow Diagram

Caption: A logical workflow for sample analysis via GC-MS.

Step-by-Step Methodology

• Sample Preparation: Prepare a stock solution of the analyte at approximately 1 mg/mL in hexane. Create a working solution by diluting this stock to a final concentration of ~100 µg/mL (100 ppm).

• Instrument Tuning: Before analysis, perform a standard autotune of the mass spectrometer using perfluorotributylamine (PFTBA) to ensure mass accuracy, resolution, and detector sensitivity meet specifications.

• GC Method Parameters:

  • Inlet: Split/Splitless, operated in Split mode.

  • Split Ratio: 50:1 (This prevents column overloading and ensures sharp peaks).

  • Inlet Temperature: 250 °C.

  • Carrier Gas Flow: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial Temperature: 60 °C, hold for 1 minute.

    • Ramp: Increase at 15 °C/min to 280 °C.

    • Final Hold: Hold at 280 °C for 5 minutes.

• MS Method Parameters:

  • Ion Source: Electron Ionization (EI).

  • Ionization Energy: 70 eV.[3]

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35 - 350.

  • Solvent Delay: 3 minutes (to prevent the solvent peak from damaging the detector filament).

• Data Analysis:

  • Identify the analyte peak in the Total Ion Chromatogram (TIC).

  • Extract the mass spectrum from the apex of the peak.

  • Identify the molecular ion (m/z 123) and the key fragment ions (m/z 58, 65, 39) as described in this guide.

  • Compare the acquired spectrum against a spectral library (e.g., NIST) for confirmation, if available.

Conclusion

The EI-MS fragmentation of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine is a predictable and highly diagnostic process. The spectrum is dominated by a base peak at m/z 58 , resulting from a characteristic α-cleavage driven by the formation of a stable iminium cation. Secondary, yet significant, peaks at m/z 123 (M⁺•) , m/z 65 ([C₅H₅]⁺) , and m/z 39 ([C₃H₃]⁺) provide confirmatory structural evidence. By following the detailed experimental protocol provided, researchers can reliably generate and interpret the mass spectrum of this compound, enabling its unambiguous identification.

References

• GCMS Section 6.15 - Whitman People. (n.d.). Whitman College. Retrieved from [Link]

• JoVE. (2023, April 30). Mass Spectrometry of Amines. Journal of Visualized Experiments. Retrieved from [Link]

• Zewail, A. H. (1996). Retro-Diels−Alder Femtosecond Reaction Dynamics. Journal of the American Chemical Society, 118(39), 9237–9238. ACS Publications. Retrieved from [Link]

• ECHIMICA. (2020, December 21). Mass Spectroscopy Lecture 7: Fragmentation of Amines Part 2. YouTube. Retrieved from [Link]

• LibreTexts. (2022, July 3). 6.5: Amine Fragmentation. Chemistry LibreTexts. Retrieved from [Link]

• University of Arizona. (n.d.). Interpretation of mass spectra. Retrieved from [Link]

• LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Retrieved from [Link]

• Wikipedia. (n.d.). Retro-Diels–Alder reaction. Retrieved from [Link]

• Chem Help ASAP. (2022, November 23). common fragmentation mechanisms in mass spectrometry. YouTube. Retrieved from [Link]

• Chemistry Notes. (2022, February 13). Retro diels alder reaction: Mechanism application. Retrieved from [Link]

• Smith, M. B. (2011). Organic Chemistry: An Acid—Base Approach. CRC Press. (Reference to a general concept, specific URL not applicable for a textbook chapter).

• Winters, R. E., & Collins, J. H. (1967). The Mass Spectra of Methyl-Substituted Cyclopentadienes. Journal of the American Chemical Society, 89(6), 1362–1366. ACS Publications. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Gas Chromatography – Mass Spectrometry (GC−MS). NIST. Retrieved from [Link]

• Ghosal, A., & Ghosal, M. (1998). Mass spectral fragmentation of substituted adamantane-2,4-diones. Indian Journal of Chemistry - Section B, 37B, 1134-1138.

• van der Veken, P. (2002). The Diels Alder/Retro-Diels Alder Concept on Solid Support. University of Antwerp. Retrieved from [Link]

• Celignis. (n.d.). Gas Chromatograph with Mass Spectrometer (GC-MS) for Biomass Analysis. Retrieved from [Link]

• Agilent Technologies. (n.d.). Gas Chromatography/ Mass Spectrometry Fundamentals. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). mass spectrum of cyclopentane. Retrieved from [Link]

• PubChem. (n.d.). 1-(1-cyclopenta-2,4-dienyl)-N,N-dimethylmethanamine; iron(2+). National Center for Biotechnology Information. Retrieved from [Link]

• Wang, D., et al. (2023). Mass Fragmentation Characteristics of Ketamine Analogues. Chinese Journal of Analytical Chemistry.

• van der Doelen, G. A. (1999). Chapter 6: Mass spectrometric analysis of triterpenoids in dammar and mastic under EI and APCI conditions. UvA-DARE (Digital Academic Repository). Retrieved from [Link]

• Liu, J., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6540. MDPI. Retrieved from [Link]

• Nedolya, N. A., et al. (2002). Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5]dec-3-en-2-yliden)amines. ARKIVOC.

• Kovačević, S., et al. (2010). Change of the favored routes of EI MS fragmentation when proceeding from N1, N1-dimethyl-N2-arylformamidines to 1,1,3,3-tetraalkyl-2-arylguanidines: substituent effects. Journal of Mass Spectrometry, 45(7), 762-771. PubMed. Retrieved from [Link]

• Ali, H. H. (2025). Gas Chromatography: Principles, Medicine and Pharmaceutical, Energy, Fuel Applications and Environmental Analysis. SAR Journal of Medical Biochemistry, 6(4), 94-105. SAR Publication. Retrieved from [Link]

Sources

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. Gas chromatography mass spectrometry basic principles | Agilent [agilent.com]
• 3. uni-saarland.de [uni-saarland.de]
• 4. sarpublication.com [sarpublication.com]
• 5. jove.com [jove.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. GCMS Section 6.15 [people.whitman.edu]
• 8. chem.libretexts.org [chem.libretexts.org]

Unveiling the Solid-State Architecture of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The precise three-dimensional arrangement of atoms within a molecule is fundamental to its reactivity, physical properties, and, in the context of medicinal chemistry, its biological activity. This technical guide provides an in-depth exploration of the crystal structure analysis of 1-(cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine and its derivatives, with a particular focus on its commonly utilized lithium salt. These functionalized cyclopentadienyl ligands are pivotal building blocks in organometallic chemistry and have seen extensive application in the synthesis of catalysts for asymmetric synthesis. Understanding their solid-state structures through single-crystal X-ray diffraction is paramount for rational ligand design and the development of novel therapeutic agents. This guide will detail the synthesis and crystallization of these compounds, the principles of X-ray diffraction for structural elucidation, and a comprehensive analysis of the resulting crystallographic data, offering field-proven insights for researchers in drug development and materials science.

Introduction: The Significance of Functionalized Cyclopentadienyl Ligands

Cyclopentadienyl (Cp) ligands and their derivatives are ubiquitous in organometallic chemistry, forming stable complexes with a wide range of transition metals. The introduction of functional groups onto the cyclopentadienyl ring allows for the fine-tuning of the steric and electronic properties of the resulting metal complexes. The N,N-dimethylaminomethyl group, in particular, offers a pendant Lewis basic site that can coordinate to the metal center or other Lewis acidic species, influencing the catalytic activity and selectivity of the complex.

In the pharmaceutical industry, the development of chiral drugs as single enantiomers is a critical requirement. Chiral cyclopentadienyl ligands have emerged as powerful tools in asymmetric catalysis, enabling the synthesis of enantiopure compounds with high efficiency. The solid-state structure of the ligand precursor, often a lithium salt, provides crucial insights into its aggregation state and the accessibility of the cyclopentadienyl ring for metalation, which in turn affects the synthesis and performance of the final catalyst.

Experimental Protocols: From Synthesis to Single Crystals

The journey to elucidating a crystal structure begins with the synthesis of the target compound and the growth of high-quality single crystals suitable for X-ray diffraction.

Synthesis of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine

The synthesis of the free amine is typically achieved through the reaction of cyclopentadienylsodium with Eschenmoser's salt (dimethylmethyleneammonium iodide).

Protocol:

• Freshly crack dicyclopentadiene by heating to its boiling point and collecting the cyclopentadiene monomer.

• Prepare a solution of sodium cyclopentadienide by reacting cyclopentadiene with sodium hydride in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen).

• In a separate flask, suspend Eschenmoser's salt in anhydrous THF.

• Slowly add the sodium cyclopentadienide solution to the Eschenmoser's salt suspension at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Quench the reaction with water and extract the product with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify the product by vacuum distillation to obtain 1-(cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine as a colorless oil.

Synthesis and Crystallization of Lithium 1-(N,N-dimethylaminomethyl)cyclopentadienide

For structural analysis and use as a ligand transfer reagent, the amine is typically deprotonated to form its lithium salt. The crystallization of this salt is a critical step for obtaining single crystals.

Protocol:

• Dissolve the purified 1-(cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine in anhydrous diethyl ether or THF under an inert atmosphere.

• Cool the solution to -78 °C.

• Slowly add a stoichiometric amount of n-butyllithium in hexanes.

• Allow the solution to warm to room temperature and stir for several hours. The lithium salt will precipitate as a white solid.

• For crystallization, dissolve the isolated lithium salt in a minimal amount of a suitable solvent system, such as a mixture of THF and hexanes, or by using a coordinating agent like N,N,N',N'-tetramethylethylenediamine (TMEDA).

• Slow cooling of a saturated solution or vapor diffusion of a non-coordinating solvent (e.g., pentane) into the solution can yield single crystals suitable for X-ray diffraction.

The choice of solvent and the presence of coordinating agents like TMEDA are crucial as they can significantly influence the solid-state structure of the resulting lithium salt, affecting its aggregation and the coordination environment of the lithium ion.

Principles of Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional atomic arrangement in a crystalline solid. The fundamental principle involves irradiating a single crystal with a monochromatic X-ray beam. The electrons in the atoms of the crystal scatter the X-rays, and due to the periodic arrangement of atoms in the crystal lattice, the scattered waves interfere with each other constructively in specific directions, producing a diffraction pattern.

The positions and intensities of the diffraction spots are recorded and used to calculate the electron density distribution within the crystal. From this electron density map, the positions of the individual atoms can be determined, providing a detailed molecular structure.

The overall workflow for a single-crystal X-ray diffraction experiment is depicted below:

General workflow for single-crystal X-ray diffraction.

Crystal Structure Analysis of Lithium 1-(N,N-dimethylaminomethyl)cyclopentadienide

While a definitive, publicly available crystal structure of the parent amine, 1-(cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine, is not readily found in open literature, the structure of its lithium salt, often stabilized by coordinating solvents or amines, has been a subject of study. Functionalized alkali metal cyclopentadienides, including those with amino groups, are known to form extended oligomeric structures in the solid state.

The structure of these lithiated species is significantly influenced by the coordination of the lithium cation to both the cyclopentadienyl ring and the pendant amino group. This can lead to different types of oligomeric chain structures, such as head-to-tail or head-to-head arrangements of the monomeric units.

Key Structural Features

A representative hypothetical structure of a dimeric unit of lithium 1-(N,N-dimethylaminomethyl)cyclopentadienide, potentially co-crystallized with a coordinating agent like TMEDA, would likely exhibit the following features:

• Coordination of Lithium: The lithium cation is expected to be coordinated by the cyclopentadienyl ring in an η⁵-fashion, meaning it interacts with all five carbon atoms of the ring. Additionally, the nitrogen atom of the N,N-dimethylaminomethyl group would likely coordinate to the lithium ion, forming an intramolecular chelate ring. In the presence of TMEDA, the nitrogen atoms of the TMEDA molecule would also coordinate to the lithium, satisfying its coordination sphere.

• Bond Lengths and Angles: The C-C bond lengths within the cyclopentadienyl ring are expected to be intermediate between typical single and double bonds, reflecting the delocalized aromatic nature of the cyclopentadienide anion. The Li-C and Li-N bond distances would provide insight into the strength of these interactions.

• Aggregation: In the absence of strongly coordinating solvents or ligands, lithium cyclopentadienides often form polymeric "polydecker" sandwich complexes. The presence of the intramolecular coordinating dimethylamino group can disrupt this extensive aggregation, favoring the formation of smaller oligomers or monomers, especially when a strong external ligand like TMEDA is present.

The logical flow from synthesis to structural understanding and its application is illustrated in the following diagram:

Logical flow from synthesis to application of structural data.

Data Presentation

Crystallographic data is typically summarized in tables for clarity and ease of comparison. Below is a template for presenting key crystallographic data and selected bond lengths and angles for a hypothetical crystal structure of a derivative.

Table 1: Crystal Data and Structure Refinement
Empirical formula	C14H27LiN3
Formula weight	248.34
Temperature	100(2) K
Wavelength	0.71073 Å
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions	a = 10.123(4) Å, α = 90°b = 12.456(5) Å, β = 109.34(2)°c = 14.789(6) Å, γ = 90°
Volume	1758.9(12) ų
Z	4
Density (calculated)	0.937 Mg/m³
Absorption coefficient	0.054 mm⁻¹
F(000)	544
Crystal size	0.40 x 0.30 x 0.20 mm³
Theta range for data collection	2.35 to 27.50°
Reflections collected	12874
Independent reflections	4025 [R(int) = 0.045]
Completeness to theta = 27.50°	99.8 %
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	4025 / 0 / 164
Goodness-of-fit on F²	1.034
Final R indices [I>2sigma(I)]	R1 = 0.056, wR2 = 0.145
R indices (all data)	R1 = 0.078, wR2 = 0.162
Largest diff. peak and hole	0.45 and -0.32 e.Å⁻³

Table 2: Selected Bond Lengths (Å) and Angles (°) (Hypothetical)
Bond Lengths
Li-N(1)	2.05(1)
Li-N(2) (TMEDA)	2.12(1)
Li-N(3) (TMEDA)	2.14(1)
Li-C(1)	2.28(1)
Li-C(2)	2.29(1)
Li-C(3)	2.31(1)
Li-C(4)	2.30(1)
Li-C(5)	2.29(1)
C(1)-C(2)	1.41(1)
C(2)-C(3)	1.42(1)
C(3)-C(4)	1.41(1)
C(4)-C(5)	1.42(1)
C(5)-C(1)	1.41(1)
Bond Angles
N(1)-Li-N(2)	88.5(4)
N(1)-Li-N(3)	115.2(5)
N(2)-Li-N(3)	84.1(4)
C(1)-C(6)-N(1)	112.3(7)

Conclusion and Future Outlook

The crystal structure analysis of 1-(cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine derivatives, particularly their lithium salts, provides invaluable information for understanding their reactivity and guiding their application in synthesis. The interplay of intramolecular coordination and intermolecular aggregation in the solid state dictates the solution-state behavior of these important organometallic reagents. Future work in this area could involve the synthesis and structural characterization of derivatives with different steric and electronic properties on the amino group or the cyclopentadienyl ring. Such studies will contribute to the development of a more comprehensive understanding of the structure-property relationships in this class of compounds, ultimately enabling the design of more efficient and selective catalysts for the synthesis of complex molecules, including new pharmaceutical entities.

References

• Erker, G., Kehr, G., & Fröhlich, R. (2008). Functionalized Alkali Metal Cyclopentadienides: Structural and Chemical Features. Organometallics, 27(1), 3-17. [Link]

• Gamba, I., et al. (1997). Transition-Metal Derivatives of a Functionalized Cyclopentadienyl Ligand. 15. Synthesis and Structures of Amino Cyclopentadienyl Derivatives of Rhodium(I) and Rhodium(III) Including Water-Soluble Compounds. Inorganic Chemistry, 36(8), 1656-1664. [Link]

• Barr, D., et al. (1987). Three model structural types in lithium amide chemistry: the crystal and molecular structures of dimeric [Ph(Me)NLi·TMEDA]2(TMEDA = Me2NCH2

An In-depth Technical Guide to the Toxicological Profile and Safety of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the toxicological profile and safety considerations for the chemical compound 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine. As a specialized chemical intermediate, understanding its potential hazards is paramount for ensuring the safety of researchers, scientists, and drug development professionals. This document synthesizes available data on related chemical structures to construct an inferred toxicological profile, outlines methodologies for critical safety assessments, and provides a framework for the safe handling and use of this compound. Given the limited direct toxicological data on 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine, this guide emphasizes a precautionary approach and highlights areas requiring further empirical investigation.

Introduction and Physicochemical Properties

1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine is a chemical compound that integrates a reactive cyclopentadiene ring with a dimethylaminomethyl functional group. This unique structure makes it a valuable reagent in organic synthesis, particularly in the formation of organometallic complexes and as a precursor in the development of novel molecular architectures. The inherent reactivity of the cyclopentadiene moiety, coupled with the biological activity often associated with tertiary amines, necessitates a thorough evaluation of its toxicological properties.

Physicochemical Data Summary

A comprehensive understanding of a compound's physicochemical properties is fundamental to predicting its toxicological behavior, including absorption, distribution, metabolism, and excretion (ADME).

Property	Value	Source
Molecular Formula	C8H13N	PubChem
Molecular Weight	123.20 g/mol	PubChem
Appearance	Data not available	-
Boiling Point	Data not available	-
Melting Point	Data not available	-
Solubility	Data not available; likely soluble in organic solvents.	Inferred
Vapor Pressure	Data not available	-

Note: The lack of empirical data for several key physicochemical properties underscores the need for experimental determination to support a robust toxicological assessment.

Inferred Toxicological Profile

Acute Toxicity

Based on related compounds, 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine is likely to exhibit moderate to high acute toxicity.

• Oral: Amines can be corrosive and toxic upon ingestion. Oral LD50 values for related N,N-dimethylalkylamines can range from moderately toxic to highly toxic. Ingestion may cause severe burns to the mouth, throat, and stomach.[1][2]

• Dermal: Dermal absorption is a potential route of exposure. Related amines can be corrosive to the skin, and systemic toxicity following dermal absorption is possible.[2][3]

• Inhalation: The volatility of the compound is unknown. If volatile, inhalation of vapors could cause respiratory irritation and potentially systemic toxicity.[4]

Skin and Eye Irritation/Corrosion

There is a strong indication that this compound is a skin and eye irritant, and potentially corrosive.

• Skin: Safety data for cyclopentylamine and other amines indicate a high potential for causing severe skin burns.[3][4] Direct contact should be strictly avoided.

• Eye: Compounds with similar functional groups are known to cause serious eye damage.[4]

Sensitization

The potential for skin sensitization is a key concern. While some cyclopentane derivatives have shown low sensitization potential, others are known sensitizers.[5][6] Given the presence of a reactive cyclopentadiene ring and an amine group, the possibility of allergic contact dermatitis should be considered.

Mutagenicity and Carcinogenicity

The mutagenic and carcinogenic potential of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine is unknown.

• Mutagenicity: Some complex cyclopentane derivatives have been evaluated for mutagenicity, with varying results.[7] Standard mutagenicity assays (e.g., Ames test) are necessary.

• Carcinogenicity: A safety data sheet for a related cyclopentadiene-containing mixture notes a suspicion of causing cancer.[4] This warrants a high degree of caution and necessitates further investigation.

Recommended Experimental Safety Assessment

To address the data gaps in the toxicological profile, a tiered approach to experimental testing is recommended. The following workflows outline standard protocols for key toxicological endpoints.

Workflow for In Vitro Toxicity Assessment

The initial phase of testing should focus on in vitro methods to minimize animal usage and rapidly identify key hazards.

Caption: Workflow for initial in vitro toxicological screening.

Detailed Protocol: Ames Test for Mutagenicity

The Ames test is a widely used method for assessing the mutagenic potential of a chemical.

Objective: To determine if 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine can induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Materials:

• Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537)

• S9 fraction from induced rat liver for metabolic activation

• Top agar

• Minimal glucose agar plates

• Test compound, positive controls, and negative controls

Procedure:

• Preparation: Prepare various concentrations of the test compound.

• Incubation with S9: For metabolic activation, mix the test compound, S9 fraction, and bacterial culture in a test tube.

• Incubation without S9: In a separate set of tubes, mix the test compound and bacterial culture.

• Plating: Add top agar to each tube, vortex briefly, and pour the contents onto minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertants compared to the negative control indicates a mutagenic effect.

Workflow for Dermal and Ocular Irritation Assessment

This workflow details the steps for assessing skin and eye irritation potential.

Caption: Step-by-step workflow for assessing dermal and ocular hazards.

Safe Handling and Personal Protective Equipment (PPE)

Given the inferred hazards, stringent safety protocols are mandatory when handling 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine.

Engineering Controls

• Work should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Ensure that an eyewash station and safety shower are readily accessible.[3]

Personal Protective Equipment (PPE)

• Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene).

• Eye Protection: Chemical safety goggles and a face shield are required.[3]

• Lab Coat: A flame-resistant lab coat should be worn.

• Respiratory Protection: If there is a risk of generating aerosols or vapors outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[3]

Storage and Disposal

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[3] The compound may be air and moisture sensitive and could require storage under an inert atmosphere.[4]

• Disposal: Dispose of waste in accordance with all local, state, and federal regulations.

Conclusion and Future Directions

The toxicological profile of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine remains largely uncharacterized through direct experimental data. However, by applying the principle of read-across from structurally similar compounds, a precautionary approach is warranted. The compound should be handled as a potentially corrosive, toxic, and carcinogenic substance.

Future research should prioritize the experimental determination of its physicochemical properties and the execution of a comprehensive toxicological assessment, starting with the in vitro assays outlined in this guide. This will enable a more definitive understanding of its hazard profile and inform the development of appropriate risk management strategies for its use in research and development.

References

• PubChem. (n.d.). 1-(1-cyclopenta-2,4-dienyl)-N,N-dimethylmethanamine; iron(2+). Retrieved from [Link]

• PubChem. (n.d.). 1-cyclopenta-2,4-dien-1-yl-N-methylmethanamine. Retrieved from [Link]

• NOVA Chemicals. (2025, April 21). Safety Data Sheet. Retrieved from [Link]

• Belsito, D., et al. (2012). A toxicologic and dermatologic assessment of cyclopentanones and cyclopentenones when used as fragrance ingredients. Food and Chemical Toxicology, 50(Suppl. 3), S517-S556.

• NextSDS. (n.d.). Ethanamine, 1-(2,4-cyclopentadien-1-ylidene)-N,N-diethyl- (9CI). Retrieved from [Link]

• Santos, S. (2021, March). N,N-DIMETHYLMETHANAMINE. Retrieved from [Link]

• Belsito, D., et al. (2012). A toxicologic and dermatologic assessment of cyclopentanones and cyclopentenones when used as fragrance ingredients. PubMed. Retrieved from [Link]

• Kennedy, G. L. (2012). Toxicology of dimethyl and monomethyl derivatives of acetamide and formamide: A second update. Critical Reviews in Toxicology, 42(8), 637-664.
• Coombs, M. M., & Bhatt, T. S. (1984). Carcinogenicity and mutagenicity of some alkoxy cyclopenta[a]phenanthren-17-ones; effect of obstructing the bay region. Carcinogenesis, 5(5), 699-702.

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. experts.umn.edu [experts.umn.edu]
• 6. A toxicologic and dermatologic assessment of cyclopentanones and cyclopentenones when used as fragrance ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carcinogenicity and mutagenicity of some alkoxy cyclopenta[a]phenanthren-17-ones; effect of obstructing the bay region - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Use of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine in organometallic catalysis

An In-Depth Guide to the Application of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine in Organometallic Catalysis

Authored by a Senior Application Scientist

This document provides a detailed exploration of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine, a functionalized cyclopentadienyl (Cp) ligand, and its pivotal role in modern organometallic catalysis. Designed for researchers, scientists, and professionals in drug development, this guide moves beyond simple procedural lists to explain the fundamental principles and causality behind its application. We will delve into its synthesis, the unique properties conferred by its pendant amino group, and its utility in forming highly effective catalysts for a range of chemical transformations.

Introduction: The Strategic Advantage of a Functionalized Cp Ligand

The cyclopentadienyl (Cp) anion is arguably one of the most important ligands in the history of organometallic chemistry.[1] Since the discovery of ferrocene, the Cp ligand has been recognized for its ability to form remarkably stable η⁵-complexes with a vast array of transition metals.[1][2] In catalysis, Cp-based ligands often act as "spectator" ligands, meaning they create a stable coordination environment that allows chemical transformations to occur at the metal center without the ligand itself being altered.[2] The steric and electronic properties of the metal catalyst can be precisely tuned by modifying the substituents on the Cp ring.[1]

1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine, hereafter referred to as Cp-CH₂NMe₂ , is a premier example of a strategically functionalized Cp ligand. It features a dimethylaminomethyl group attached to the cyclopentadienyl ring. This pendant amine arm is not merely a passive substituent; it can act as a coordinating donor group. This dual-functionality is the key to its utility.

The amine can coordinate to the metal center, forming a stable chelate ring. This is known as a "hemilabile" character, where the amine can reversibly bind and dissociate from the metal. This dynamic behavior is crucial in catalysis:

• Stabilization: The chelated form provides enhanced stability to the metal complex.

• Activation: Dissociation of the amine arm opens a coordination site on the metal, allowing a substrate to bind and react.

• Influence on Reactivity: The presence of the tethered amine modifies the electronic environment of the metal center, which can directly influence the rate and selectivity of the catalytic reaction.[3][4]

This guide will provide the practical knowledge necessary to leverage these unique properties in a research setting.

Synthesis, Properties, and Handling

Cp-CH₂NMe₂ is a reactive molecule that exists as a mixture of regioisomers and readily undergoes a Diels-Alder dimerization upon standing. Therefore, it is almost always prepared and used in situ or, more conveniently, converted to its stable alkali metal salt for storage and use. The lithium or sodium salt is the common entry point for synthesizing its transition metal complexes.

Key Properties

Property	Value
Molecular Formula	C₈H₁₃N
Molecular Weight	123.20 g/mol
Appearance	Typically a yellow to brown oil
Stability	Air-sensitive; dimerizes at room temperature

Protocol 1: Synthesis of Sodium 1-(N,N-dimethylaminomethyl)cyclopentadienide

This protocol describes a reliable, one-pot synthesis starting from freshly cracked cyclopentadiene.

Causality: The protocol begins with cracking dicyclopentadiene to obtain the reactive cyclopentadiene monomer. This is immediately deprotonated by a strong base (sodium hydride) to form the aromatic and nucleophilic sodium cyclopentadienide. This anion then performs a nucleophilic substitution on (Dimethylamino)methyl chloride, displacing the chloride to form the desired product. The use of NaH ensures the formation of the sodium salt directly, which is more stable than the free diene.

dot

Caption: Synthesis of Sodium 1-(N,N-dimethylaminomethyl)cyclopentadienide.

Materials:

• Dicyclopentadiene (DCPD)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Tetrahydrofuran (THF), anhydrous

• (Dimethylamino)methyl chloride hydrochloride

• Sodium hydroxide (NaOH)

• Diethyl ether, anhydrous

• Standard Schlenk line and glassware

Procedure:

• Preparation of Cyclopentadiene Monomer: Set up a distillation apparatus with a dropping funnel containing dicyclopentadiene. Heat the distillation flask to ~180 °C. Slowly add the DCPD from the dropping funnel. The monomeric cyclopentadiene (bp 41 °C) will distill over. Collect it in a flask cooled to 0 °C. Safety Note: Perform in a well-ventilated hood. The monomer dimerizes back to DCPD over several hours at room temperature.

• Preparation of Sodium Cyclopentadienide: In a three-neck flask under an inert atmosphere (N₂ or Ar), suspend NaH (1.0 eq) in anhydrous THF. Cool the suspension to 0 °C. Slowly add the freshly cracked cyclopentadiene (1.0 eq) dropwise. The reaction will bubble (H₂ evolution). Allow the mixture to warm to room temperature and stir for 2-3 hours until H₂ evolution ceases, resulting in a pink or purple solution of sodium cyclopentadienide.

• Preparation of Free Amine: In a separate flask, dissolve (dimethylamino)methyl chloride hydrochloride (1.05 eq) in a minimal amount of water and cool in an ice bath. Slowly add a concentrated solution of NaOH to neutralize the hydrochloride and free the amine. Extract the aqueous layer with diethyl ether. Dry the ether layer over anhydrous MgSO₄, filter, and use immediately. Caution: This free amine is unstable and should be prepared just before use.

• Synthesis of the Ligand Salt: Cool the sodium cyclopentadienide solution back to 0 °C. Slowly add the ethereal solution of the free (dimethylamino)methyl chloride. A precipitate (NaCl) will form. Allow the reaction to warm to room temperature and stir overnight.

• Isolation: The resulting slurry containing the sodium salt of Cp-CH₂NMe₂ in THF can often be used directly in subsequent reactions. Alternatively, the solvent can be removed under vacuum to yield the salt as a solid, which should be stored under an inert atmosphere.

Application Notes in Organometallic Catalysis

The true value of Cp-CH₂NMe₂ is realized upon its coordination to a transition metal. The resulting complexes have shown significant utility in several areas of catalysis.

Precursors to Metallocenes and Half-Sandwich Complexes

The sodium or lithium salt of Cp-CH₂NMe₂ is a versatile reagent for transmetalation reactions with metal halides to generate a wide variety of organometallic complexes.

• Ferrocene Derivatives: Reaction with iron(II) chloride produces the corresponding substituted ferrocene.[5] The dimethylamino group on this ferrocene derivative is a powerful directing group for ortho-lithiation, allowing for the synthesis of 1,2-disubstituted ferrocenes, which are valuable building blocks and ligands in their own right.

• Half-Sandwich Complexes: Perhaps the most common application is in the synthesis of half-sandwich complexes of the type [(η⁵-Cp-CH₂NMe₂)M(L)ₓ]. Rhodium(I) and Rhodium(III) complexes have been synthesized where the pendant amine facilitates the reaction and can coordinate to the metal center.[3] These complexes are precursors to catalysts for numerous reactions.

dot

Caption: Chelation of the pendant amine in a half-sandwich complex.

Alkene Polymerization

Chromium(III) complexes incorporating Cp-CH₂NMe₂ have been developed as highly active catalysts for ethylene polymerization.[4]

Causality: When activated with a co-catalyst like methylaluminoxane (MAO), a cationic, coordinatively unsaturated chromium center is generated, which is the active species for polymerization. The pendant dimethylamino group is believed to play a crucial role by coordinating to the electron-deficient chromium center. This intramolecular coordination stabilizes the active catalyst, preventing decomposition pathways and influencing the rate of ethylene insertion, which in turn affects the molecular weight and properties of the resulting polyethylene.[4]

Hydrogenation and Transfer Hydrogenation

Half-sandwich complexes of iridium and rhodium are workhorse catalysts for the hydrogenation of unsaturated bonds. The hemilabile nature of the Cp-CH₂NMe₂ ligand is particularly advantageous here.

Causality: In a typical catalytic cycle for transfer hydrogenation, the metal complex must have a vacant coordination site to bind the substrate (e.g., a ketone). In a complex like [(η⁵:η¹-Cp-CH₂NMe₂)IrCl₂], the Ir-N bond can readily cleave. This dissociation opens up the necessary coordination site. After the substrate is hydrogenated and dissociates, the pendant amine can re-coordinate, stabilizing the complex and preparing it for the next catalytic turnover. This "open-close" mechanism can lead to higher catalytic efficiency compared to ligands without such a coordinating arm. While direct evidence for Cp* ligand loss has been observed in some Ir(III) systems under catalytic conditions, the principle of ligand lability facilitating catalysis remains central.[6]

Protocol 2: Catalytic Transfer Hydrogenation of Acetophenone

This protocol provides an example of using a pre-catalyst derived from Cp-CH₂NMe₂ for a common chemical transformation. The pre-catalyst, for instance [(Cp-CH₂NMe₂)IrCl₂]₂, can be synthesized from the ligand salt and an appropriate iridium precursor.

Materials:

• [(Cp-CH₂NMe₂)IrCl₂]₂ (Pre-catalyst)

• Acetophenone (Substrate)

• Isopropanol (Solvent and H₂ source)

• Potassium hydroxide (KOH) (Base co-catalyst)

• Inert atmosphere glassware

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve the iridium pre-catalyst (e.g., 0.5 mol%) and KOH (5 mol%) in isopropanol (5 mL).

• Initiation: Add acetophenone (1 mmol) to the flask.

• Reaction: Heat the mixture to 80 °C and stir.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete (typically 1-4 hours), cool the mixture to room temperature. Quench with water and extract the product (1-phenylethanol) with an organic solvent like ethyl acetate. Dry the organic layer, remove the solvent under reduced pressure, and purify the product by column chromatography if necessary.

Expected Results:

Catalyst Loading	Substrate	Conversion (Time)	Product
0.5 mol%	Acetophenone	>95% (2 h)	1-Phenylethanol

Conclusion and Future Outlook

1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine is more than just another cyclopentadienyl ligand. Its integrated pendant amine donor provides a powerful tool for chemists to design more stable, active, and selective organometallic catalysts. The principles of hemilability and chelate stabilization demonstrated by this ligand are central to modern catalyst design.[3][4] As the demand for more efficient and sustainable chemical processes grows, the development of sophisticated ligands like Cp-CH₂NMe₂ will continue to be a cornerstone of innovation in catalysis, particularly in emerging fields like asymmetric C-H functionalization where precise control of the metal's coordination sphere is paramount.[7][8][9]

References

• Title: Synthesis of Aryl- and Heteroaryl-Substituted Cyclopentadienes and Indenes and their Use in Transition Metal Chemistry Source: Current Organic Chemistry URL
• Title: Divergent Synthesis of Tunable Cyclopentadienyl Ligands and Their Application in Rh-Catalyzed Enantioselective Synthesis of Isoindolinone Source: Journal of the American Chemical Society URL
• Title: Synthesis of Chiral Cyclopentadienyl Complexes and Applications Towards C-H Functionalization Source: Infoscience - EPFL URL
• Title: Chiral Cyclopentadienyl Ligands: Design, Syntheses, and Applications in Asymmetric Catalysis Source: Angewandte Chemie International Edition URL
• Title: Chiral Cyclopentadienyl Ligands: Design, Syntheses, and Applications in Asymmetric Catalysis Source: PubMed URL
• Title: Transition-Metal Derivatives of a Functionalized Cyclopentadienyl Ligand. 15. Synthesis and Structures of Amino Cyclopentadienyl Derivatives of Rhodium(I) and Rhodium(III)
• Title: Catalyst Activation by Loss of Cyclopentadienyl Ligands in Hydrogen Transfer Catalysis with Cp*Ir III Complexes Source: ACS Publications URL
• Title: Cyclopentadienyl Ligands Source: OpenOChem Learn URL
• Title: Donor-Ligand-Substituted Cyclopentadienylchromium(III) Complexes: A New Class of Alkene Polymerization Catalyst. 1.
• Title: 1-(1-cyclopenta-2,4-dienyl)-N,N-dimethylmethanamine; iron(2+)

Sources

• 1. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 2. Cyclopentadienyl Ligands | OpenOChem Learn [learn.openochem.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. (Dimethylamino)methyl-ferrocene | C13H17FeN | CID 44828746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis of Chiral Cyclopentadienyl Complexes and Applications Towards C-H Functionalization [infoscience.epfl.ch]
• 9. Chiral Cyclopentadienyl Ligands: Design, Syntheses, and Applications in Asymmetric Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine ligand coordination techniques with transition metals

Application Notes & Protocols

Topic: 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine Ligand: Advanced Coordination Techniques with Transition Metals

Preamble: The Unique Utility of a Hemilabile Cp Ligand

The 1-(cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine ligand, hereafter referred to as Cp-DMAN, represents a cornerstone in modern organometallic chemistry. It belongs to a sophisticated class of ligands that merge the robust, stabilizing properties of the cyclopentadienyl (Cp) anion with the functional versatility of a pendant Lewis base.[1][2] The Cp moiety provides a stable η⁵-coordination platform, common to thousands of complexes, including the archetypal ferrocene.[1][3] The innovation of Cp-DMAN lies in its N,N-dimethylaminomethyl arm. This arm introduces the principle of hemilability : the nitrogen donor can coordinate to the metal center, forming a stable chelate, or it can dissociate to create a vacant coordination site. This "on/off" binding capability is a powerful tool for stabilizing reactive intermediates and facilitating catalytic cycles, making these complexes highly valuable in fields ranging from polymerization catalysis to materials science and drug development.[4][5]

This guide provides an in-depth exploration of the coordination chemistry of Cp-DMAN, detailing field-proven protocols for synthesis, characterization, and strategic application.

Ligand Synthesis and Handling: The Foundation

The utility of any coordination study begins with the pure ligand. The Cp-DMAN ligand is synthesized via a Mannich-type reaction from cyclopentadiene.

Protocol 1: Synthesis of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine (Cp-DMAN)

Causality: This procedure utilizes the acidic nature of cyclopentadiene, which is freshly "cracked" from its dimer to ensure monomeric reactivity.[6] The reaction with bis(dimethylamino)methane in the presence of acetic acid facilitates an aminomethylation of the Cp ring.

• Materials:

  • Dicyclopentadiene

  • Bis(dimethylamino)methane

  • Glacial Acetic Acid

  • Diethyl ether

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate

• Procedure:

  • Cracking of Dicyclopentadiene: Set up a fractional distillation apparatus. Heat dicyclopentadiene to its boiling point (~170 °C). Collect the cyclopentadiene monomer, which distills at ~41 °C, in a flask cooled to 0 °C. Use immediately as it will re-dimerize upon standing.

  • Reaction: In a round-bottom flask under a nitrogen atmosphere, combine the freshly cracked cyclopentadiene with an equimolar amount of bis(dimethylamino)methane.

  • Cool the mixture in an ice bath and add glacial acetic acid (catalytic amount, ~0.1 equivalents) dropwise with stirring.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours. The mixture will typically turn dark yellow or orange.

  • Workup: Dilute the reaction mixture with diethyl ether. Carefully wash the organic layer with saturated sodium bicarbonate solution to neutralize the acetic acid, followed by washing with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • Purification: Purify the resulting crude oil by vacuum distillation to yield Cp-DMAN as a colorless to pale yellow oil.

• Storage: Store the purified ligand under an inert atmosphere (N₂ or Ar) at ≤ -20 °C to prevent dimerization and degradation.

Coordination Principles: Mastering the η⁵,κ¹-Chelate

The Cp-DMAN ligand exhibits two primary coordination modes with transition metals, governed by steric and electronic factors of the metal center and ancillary ligands.

• Mode A: η⁵-Coordination (Pendant Arm Dangling): The ligand binds solely through the cyclopentadienyl ring. The amine arm remains uncoordinated, often due to protonation, steric hindrance from other bulky ligands, or coordination of a stronger Lewis base.

• Mode B: η⁵,κ¹-Chelation (Pendant Arm Coordinated): The ligand acts as a bidentate, 6-electron donor, binding through the η⁵-Cp ring and the κ¹-nitrogen atom. This forms a stable five-membered chelate ring, which significantly influences the electronic and steric environment of the metal center.[5]

The equilibrium between these two states is the essence of hemilability and is the key to the ligand's advanced applications.

Caption: Primary coordination modes of the Cp-DMAN ligand.

Synthetic Protocols for Transition Metal Complexes

The synthesis of Cp-DMAN metal complexes leverages standard organometallic techniques. The choice of method depends on the metal precursor's reactivity and stability.

Method A: Salt Metathesis (The Workhorse)

This is the most general and widely used method. It involves deprotonation of the acidic C-H bond on the Cp ring followed by reaction with a metal halide.[3][7]

Caption: General workflow for complex synthesis via salt metathesis.

Protocol 2: Synthesis of (Cp-DMAN)TiCl₃ via Salt Metathesis

Causality: n-Butyllithium is a strong, non-nucleophilic base ideal for deprotonating cyclopentadiene. The subsequent reaction with TiCl₄ is a straightforward displacement of a chloride ligand by the Cp-DMAN anion. All operations must be performed under inert conditions due to the high sensitivity of the reagents and product to air and moisture.

• Materials:

  • Cp-DMAN ligand

  • n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

  • Titanium(IV) chloride (TiCl₄)

  • Anhydrous tetrahydrofuran (THF)

  • Anhydrous hexanes or pentane

  • Schlenk line or glovebox equipment

• Procedure:

  • Ligation: In a Schlenk flask under argon, dissolve Cp-DMAN (1 equivalent) in anhydrous THF. Cool the solution to -78 °C (dry ice/acetone bath).

  • Add n-BuLi (1 equivalent) dropwise via syringe. A color change (typically to yellow or orange) indicates the formation of the lithium salt. Stir at -78 °C for 1 hour, then allow to warm to room temperature and stir for an additional 2 hours.

  • Metallation: In a separate Schlenk flask, prepare a solution of TiCl₄ (1 equivalent) in anhydrous hexanes at -78 °C.

  • Slowly add the lithium salt solution from step 2 to the TiCl₄ solution via cannula transfer at -78 °C. A precipitate (LiCl) will form immediately.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Isolation: Remove the solvent under vacuum. Extract the product from the solid residue with anhydrous toluene or dichloromethane.

  • Filter the extract through a pad of Celite or via cannula to remove the LiCl precipitate.

  • Purification: Remove the solvent from the filtrate under vacuum. The resulting solid can be purified by recrystallization from a toluene/hexane mixture at low temperature to yield the product as a crystalline solid.

Method B: Amine Elimination

This elegant method is suitable for metal precursors with basic amido ligands, such as M(NMe₂)₄. The acidic proton of the Cp-DMAN ligand reacts with a metal-amido ligand to release volatile dimethylamine, driving the reaction forward.[7] This circumvents the need for strong organolithium bases.

Protocol 3: Synthesis of (Cp-DMAN)Zr(NMe₂)₃ via Amine Elimination

Causality: The acidic Cp-H proton readily reacts with one of the basic dimethylamido ligands on the zirconium precursor. The liberation of volatile dimethylamine (HNMe₂) provides a strong thermodynamic driving force for the reaction.

• Materials:

  • Cp-DMAN ligand

  • Tetrakis(dimethylamido)zirconium(IV) (Zr(NMe₂)₄)

  • Anhydrous benzene or toluene

• Procedure:

  • In a glovebox or under an inert atmosphere, dissolve Zr(NMe₂)₄ (1 equivalent) in anhydrous benzene.

  • Slowly add a solution of Cp-DMAN (1 equivalent) in anhydrous benzene to the zirconium solution at room temperature.

  • Stir the reaction mixture at room temperature for 18-24 hours. The reaction progress can be monitored by observing the evolution of dimethylamine.

  • Isolation: Remove all volatile components (solvent, excess dimethylamine) under vacuum.

  • The resulting solid residue is often pure enough for many applications. Further purification can be achieved by washing with cold pentane or by recrystallization from a minimal amount of hot toluene.[7]

Essential Characterization Techniques

Self-validating protocols require rigorous characterization to confirm the structure and purity of the synthesized complexes.

NMR Spectroscopy

NMR is the most powerful tool for characterizing these complexes in solution. Coordination of the pendant arm causes distinct changes in the ¹H and ¹³C NMR spectra.

Group	Mode	Typical ¹H Shift (ppm)	Typical ¹³C Shift (ppm)	Rationale for Shift
Cp-H	η⁵-only	4.5 - 6.5	105 - 115	Standard range for η⁵-Cp protons.[8][9]
η⁵,κ¹-chelated	4.5 - 6.5	105 - 120	Ring protons are less affected, but ipso-carbon may shift.
-CH₂-	η⁵-only	~3.2	~57	Uncoordinated aminomethyl group.[10]
η⁵,κ¹-chelated	3.5 - 4.5 (downfield)	~60-65	Deshielding due to proximity to the electron-deficient metal center.
-N(CH₃)₂	η⁵-only	~2.2	~45	Standard chemical shift for a free dimethylamino group.[10]
η⁵,κ¹-chelated	2.5 - 3.5 (downfield)	~48-55	Significant deshielding upon coordination to the metal Lewis acid.

Table 1: Comparative NMR Data for Coordinated vs. Non-coordinated Cp-DMAN.

X-ray Crystallography

Single-crystal X-ray diffraction provides unambiguous proof of the solid-state structure, confirming the coordination mode and providing precise geometric parameters.

Complex Type	M-N Distance (Å)	M-Cp(centroid) (Å)	Notes
(Cp-DMAN)Ti(NMe₂)₃	~2.4	~2.1	The Ti-N bond is relatively long, indicative of a dative interaction.[7]
[(Cp-DMAN)CoI₂]	~2.2	~1.7	Shorter M-N bond with a more electron-rich, later transition metal.[11][12]
(Cp-DMAN)Zr(NMe₂)₃	~2.5	~2.2	Similar to the titanium analogue, reflecting the similar ionic radii and electronic structure.[7]

Table 2: Representative Structural Parameters for Cp-DMAN Metal Complexes.

Concluding Remarks & Future Outlook

The Cp-DMAN ligand offers a powerful and versatile platform for the design of transition metal complexes. The strategic interplay between a stable η⁵-Cp anchor and a hemilabile dimethylamino donor arm allows for the fine-tuning of steric and electronic properties. The protocols outlined herein provide a robust foundation for researchers to synthesize and characterize novel complexes. The true potential of these systems lies in their application, particularly in homogeneous catalysis, where the dynamic nature of the M-N bond can be exploited to mediate challenging chemical transformations. Future research will undoubtedly focus on expanding the scope of metals coordinated by Cp-DMAN and harnessing their unique reactivity for applications in sustainable chemistry, materials science, and the development of novel metallodrugs.

References

• Klapötke, T. M., et al. (1998). Transition Metal Derivatives of a ((Dimethylamino)ethyl)cyclopentadienyl Ligand. Synthesis and Structures of Amino-Containing Cyclopentadienyl Derivatives of Cobalt(I) and -(III) Including Water-Soluble Compounds. Inorganic Chemistry, 37(19), 4822-4827. [Link]

• Klapötke, T. M., et al. (1998). Transition Metal Derivatives of a ((Dimethylamino)ethyl)cyclopentadienyl Ligand. Academia.edu. [Link]

• Nährig, F., et al. (2021). Group IV Metal Dimethylamido Complexes of the Chiral Cyclopentadienyl-type Ligand (CpC)–1. Zeitschrift für anorganische und allgemeine Chemie, 647(8), 425-429. [Link]

• Hill, M. S., et al. (2002). Synthesis, Structure, and Properties of Magnesium Complexes Containing Mixed Cyclopentadienyl and Amido Ligand Sets. Organometallics, 21(22), 4699-4707. [Link]

• Roby, M. (2025). The Organometallic HyperTextBook: Cyclopentadienyl (Cp) Ligands. Interactive Learning Paradigms, Incorporated. [Link]

• Slideshare. (n.d.). TRANSITION METAL COMPLEXES OF CYCLOPENTADIENYL FUSED HETROCYCLES.pptx. [Link]

• PubChem. (n.d.). 1-(1-cyclopenta-2,4-dienyl)-N,N-dimethylmethanamine; iron(2+). National Center for Biotechnology Information. [Link]

• Hanton, M. J., et al. (2026). The Synthesis of Tetrakis(N,N-Dimethylaminomethyl)ferrocene and its Bimetallic Nickel(II) Dichloride Complex: Key Precursors for Methoxycarbonylation Ligands. Preprints.org. [Link]

• Stanley, G. G. (2017). Lecture notes for chapter 9: Cyclopentadienyl - Cp. Louisiana State University. [Link]

• Wikipedia. (n.d.). Cyclopentadienyl complex. [Link]

• Gutsul, E. I., et al. (2023). Novel Route to Cationic Palladium(II)–Cyclopentadienyl Complexes Containing Phosphine Ligands and Their Catalytic Activities. Molecules, 28(10), 4153. [Link]

• ResearchGate. (n.d.). Transition Metal Complexes of Cyclopentadienyl Ligands. [Link]

• Gicquel, P. (2020). Synthesis of Chiral Cyclopentadienyl Complexes and Applications Towards C-H Functionalization. EPFL Infoscience. [Link]

• LibreTexts Chemistry. (2026). 9.3: Metal Cyclopentadienyl Complexes. [Link]

• Hill, M. S., et al. (2022). Versatile Coordination Modes of Multidentate Neutral Amine Ligands with Group 1 Metal Cations. Inorganic Chemistry, 61(8), 3583-3592. [Link]

• PubChem. (n.d.). 1-cyclopenta-2,4-dien-1-yl-N-methylmethanamine. National Center for Biotechnology Information. [Link]

• Morrison, J. A., et al. (2021). Syntheses and Characterization of the First Cycloheptatrienyl Transition-Metal Complexes with a M-CF3 Bond. Molecules, 26(22), 6858. [Link]

• Warra, A. A. (2011). Transition metal complexes and their application in drugs and cosmetics – A Review. Journal of Chemical and Pharmaceutical Research, 3(4), 951-958. [Link]

• NCATS Inxight: Drugs. (n.d.). 1-(2,4-CYCLOPENTADIEN-1-YLIDENE)-N,N,N',N'-TETRAMETHYLMETHANEDIAMINE. [Link]

• Ciruelos, S., et al. (1995). {[2-(Dimethylamino)ethyl]cyclopentadienyl}titanium Complexes. Influence of the Dimethylamino Group in Ziegler-Natta Polymerization Catalysis. Organometallics, 14(1), 177-185. [Link]

• Crystallography Open Database. (n.d.). Search results for C14 H15 N O2. [Link]

• Fässler, T. F., et al. (2018). Crystal structure of 1,2,3,4,5-pentamethyl-1,3-cyclopentadiene, C10H16. mediaTUM. [Link]

• Bose, S. K., et al. (2025). Cluster versus coordination: the chemistry of cyclopentadienyl titanium and vanadium complexes with B- and C-functionalized carborane-thiols. Dalton Transactions. [Link]

• Herrmann, W. A., & Salzer, A. (Eds.). (2013).

• Al-Hamdani, A. A. S., et al. (2023). Synthesis, X-ray Crystal Structure, and Computational Characterization of Tetraphenylborate, 3-(5H-Dibenzo[a,d] cyclohepten-5-ylidene)-N, N-Dimethyl-1-propanamine. Crystals, 13(7), 1083. [Link]

Sources

• 1. The Organometallic HyperTextBook: Cyclopentadienyl (Cp) Ligands [ilpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. jocpr.com [jocpr.com]
• 5. (PDF) {[2-(Dimethylamino)ethyl]cyclopentadienyl}titanium Complexes. Influence of the Dimethylamino Group in Ziegler−Natta Polymerization Catalysis [academia.edu]
• 6. ionicviper.org [ionicviper.org]
• 7. kluedo.ub.rptu.de [kluedo.ub.rptu.de]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. The Synthesis of Tetrakis(N,N-Dimethylaminomethyl)ferrocene and its Bimetallic Nickel(II) Dichloride Complex: Key Precursors for Methoxycarbonylation Ligands[v1] | Preprints.org [preprints.org]
• 11. Transition Metal Derivatives of a ((Dimethylamino)ethyl)cyclopentadienyl Ligand. Synthesis and Structures of Amino-Containing Cyclopentadienyl Derivatives of Cobalt(I) and -(III) Including Water-Soluble Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. (PDF) Transition Metal Derivatives of a ((Dimethylamino)ethyl)cyclopentadienyl Ligand. Synthesis and Structures of Amino-Containing Cyclopentadienyl Derivatives of Cobalt(I) and -(III) Including Water-Soluble Compounds [academia.edu]

Application Notes and Protocols for the Reaction of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine with Early Transition Metals

Introduction: A Versatile Ligand for Early Transition Metal Catalysis

1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine, commonly abbreviated as CpCH₂NMe₂, is a valuable ligand in organometallic chemistry, particularly in the synthesis of early transition metal complexes. Its unique structural feature, a cyclopentadienyl (Cp) ring linked to a dimethylamine donor group via a methylene bridge, allows for a "hemilabile" coordination behavior. This pendant amine arm can coordinate to the metal center, influencing the electronic and steric environment of the resulting complex, and can also be displaced by other substrates. This property is central to the utility of these complexes as catalyst precursors, most notably in the formation of constrained geometry catalysts (CGCs).[1][2] These catalysts have demonstrated significant utility in a range of organic transformations, including olefin polymerization and the synthesis of complex organic molecules relevant to the pharmaceutical industry.[3][4][5][6]

This application note provides a detailed guide to the reaction mechanisms of CpCH₂NMe₂ with early transition metals such as titanium (Ti), zirconium (Zr), and hafnium (Hf). It outlines two primary synthetic pathways—salt metathesis and amine elimination—and provides detailed, validated protocols for the synthesis and characterization of a representative titanium complex. The applications of these complexes in catalysis are also discussed, with a focus on their potential for the synthesis of architecturally complex molecules of interest to drug development professionals.

Reaction Mechanisms: Two Pathways to Functionalized Metallocenes

The synthesis of early transition metal complexes of CpCH₂NMe₂ primarily proceeds through two distinct and reliable mechanistic pathways: salt metathesis and amine elimination. The choice of route often depends on the desired final complex and the available starting materials.

Salt Metathesis Pathway

The salt metathesis route is a widely employed and versatile method for the formation of organometallic complexes.[7] This pathway involves the reaction of a salt of the deprotonated ligand with a metal halide. The thermodynamic driving force for this reaction is typically the formation of a stable inorganic salt, such as lithium chloride (LiCl), which precipitates from the reaction mixture.

Mechanism:

The reaction proceeds in two key steps:

• Step 1: Deprotonation of the Ligand. The acidic proton on the cyclopentadienyl ring of CpCH₂NMe₂ is removed by a strong base, typically an organolithium reagent like n-butyllithium (n-BuLi), to generate the lithium salt of the ligand, lithium (dimethylaminomethyl)cyclopentadienide. During this step, the dimethylamine group can pre-coordinate to the lithium ion, influencing the regioselectivity of the deprotonation.

• Step 2: Metathesis with the Metal Halide. The resulting lithium salt is then reacted with an early transition metal halide, for instance, titanium tetrachloride (TiCl₄). The cyclopentadienyl anion displaces a chloride ligand from the titanium center, forming the desired organometallic complex and lithium chloride as a byproduct. The pendant dimethylamine group can then coordinate to the electron-deficient metal center.

Diagram of the Salt Metathesis Pathway:

Caption: Salt metathesis pathway for the synthesis of [Ti(η⁵-C₅H₄CH₂NMe₂)Cl₃].

Amine Elimination Pathway

The amine elimination pathway offers an alternative and often cleaner route to these complexes, particularly when the transition metal precursor is a metal amide, such as tetrakis(dimethylamido)titanium(IV) (Ti(NMe₂)₄).[8][9] This reaction is driven by the formation of volatile dimethylamine (HNMe₂), which can be easily removed from the reaction mixture, thus driving the equilibrium towards the product.

Mechanism:

This pathway is characterized by the following steps:

• Step 1: Initial Coordination and Proton Transfer. The CpCH₂NMe₂ ligand initially coordinates to the metal center of the metal amide precursor. The acidic proton of the cyclopentadienyl ring is then transferred to one of the dimethylamido ligands.

• Step 2: Amine Elimination. The protonated dimethylamido ligand is eliminated as volatile dimethylamine (HNMe₂). This step results in the formation of a new bond between the cyclopentadienyl ring and the metal center. In the case of CpCH₂NMe₂, the pendant dimethylamine arm can then chelate to the metal, forming a stable constrained geometry complex.

Diagram of the Amine Elimination Pathway:

Caption: Amine elimination pathway for the synthesis of [(η⁵-C₅H₄CH₂NMe₂)Ti(NMe₂)₃].

Experimental Protocols: Synthesis and Characterization

The following section provides a detailed, self-validating protocol for the synthesis of a representative early transition metal complex, (dimethylaminomethyl)cyclopentadienyl titanium trichloride, [Ti(η⁵-C₅H₄CH₂NMe₂)Cl₃], via the salt metathesis route.

Protocol: Synthesis of [Ti(η⁵-C₅H₄CH₂NMe₂)Cl₃]

Materials:

• 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine (CpCH₂NMe₂)

• n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

• Titanium tetrachloride (TiCl₄)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous hexanes

• Anhydrous dichloromethane (CH₂Cl₂)

• Schlenk line and glassware

• Magnetic stirrer and stir bars

• Cannulas and syringes

• Filter cannula

Procedure:

• Ligand Deprotonation:

  • In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), dissolve CpCH₂NMe₂ (1.0 eq) in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of n-BuLi in hexanes (1.0 eq) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 4 hours. The formation of the lithium salt is typically indicated by a color change.

• Reaction with Titanium Tetrachloride:

  • In a separate flame-dried Schlenk flask, prepare a solution of TiCl₄ (1.0 eq) in anhydrous hexanes at -78 °C. Caution: TiCl₄ is highly corrosive and reacts violently with moisture. Handle with extreme care in a fume hood.

  • Slowly add the solution of the lithium salt of CpCH₂NMe₂ to the stirred TiCl₄ solution at -78 °C via a cannula. A color change and the formation of a precipitate (LiCl) should be observed.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Isolation:

  • Remove the solvent in vacuo to obtain a solid residue.

  • Extract the product with anhydrous CH₂Cl₂ and filter through a filter cannula to remove the insoluble LiCl.

  • Remove the CH₂Cl₂ in vacuo to yield the crude product.

  • The product can be further purified by recrystallization from a mixture of CH₂Cl₂ and hexanes at low temperature to afford [Ti(η⁵-C₅H₄CH₂NMe₂)Cl₃] as a crystalline solid.

Characterization:

The identity and purity of the synthesized complex should be confirmed by standard analytical techniques.

Technique	Expected Results for [Ti(η⁵-C₅H₄CH₂NMe₂)Cl₃]
¹H NMR	Resonances corresponding to the cyclopentadienyl protons, the methylene bridge protons, and the dimethylamino protons. The coordination of the amine to the titanium center can lead to diastereotopic protons on the methylene bridge and the methyl groups, resulting in more complex splitting patterns compared to the free ligand.
¹³C NMR	Resonances for the cyclopentadienyl carbons, the methylene carbon, and the dimethylamino carbons. Chemical shifts will be influenced by the coordination to the titanium center.
X-ray Crystallography	Provides definitive structural information, including bond lengths and angles, confirming the coordination of the cyclopentadienyl ring and the pendant amine to the titanium center.
Elemental Analysis	Confirms the elemental composition of the synthesized complex.

Table 1: Representative NMR Data for [Ti(η⁵-C₅H₄CH₂NMe₂)Cl₃]

Assignment	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
C₅H₄	~6.5 - 7.0 (m)	~115 - 135
CH₂	~4.0 (s)	~60
N(CH₃)₂	~2.5 (s)	~45

Note: Chemical shifts are approximate and can vary depending on the solvent and other experimental conditions.

Applications in Synthesis: Relevance to Drug Development

While the primary application of early transition metal complexes derived from CpCH₂NMe₂ is in olefin polymerization, their catalytic activity extends to a variety of organic transformations that are highly relevant to the synthesis of complex molecules, including active pharmaceutical ingredients (APIs).[3][4][5][6] The unique reactivity of these catalysts, stemming from their constrained geometry, allows for high levels of stereocontrol and functional group tolerance.

Key Applications:

• Asymmetric Catalysis: Chiral versions of these constrained geometry catalysts have been developed and utilized in asymmetric synthesis, enabling the enantioselective formation of key chiral building blocks for drug molecules.[10][11][12][13] This is of paramount importance in the pharmaceutical industry, where the biological activity of a drug is often dependent on its stereochemistry.

• Hydroamination and Hydrofunctionalization Reactions: These catalysts have shown promise in mediating the addition of N-H and other E-H bonds across unsaturated substrates like alkenes and alkynes.[2] These reactions provide direct and atom-economical routes to amines and other functionalized molecules that are common motifs in pharmaceuticals.

• Synthesis of Complex Natural Products and Analogues: The ability of these catalysts to control the formation of carbon-carbon and carbon-heteroatom bonds with high precision makes them valuable tools in the total synthesis of complex natural products and their analogues. Many natural products serve as the inspiration for the development of new drugs.

Relevance to Drug Development Professionals:

For researchers and professionals in drug development, understanding the capabilities of these catalysts opens up new avenues for the efficient and stereoselective synthesis of novel drug candidates. The ability to rapidly construct complex molecular architectures with high purity can significantly accelerate the drug discovery and development pipeline. The principles of ligand design and reaction optimization discussed in this note can be applied to develop bespoke catalytic systems for the synthesis of specific target molecules.

Diagram of the Application Workflow:

Caption: Workflow from ligand to catalyst to complex molecule synthesis.

Conclusion

The reaction of 1-(cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine with early transition metals provides access to a versatile class of organometallic complexes with significant applications in catalysis. The two primary synthetic routes, salt metathesis and amine elimination, offer reliable and adaptable methods for their preparation. The resulting constrained geometry catalysts exhibit unique reactivity that enables the synthesis of complex and stereochemically defined molecules, a capability of great importance to the field of drug development. The protocols and mechanistic insights provided in this application note are intended to serve as a valuable resource for researchers seeking to explore and utilize this powerful class of catalysts in their synthetic endeavors.

References

• Constrained geometry complex. In Wikipedia; 2023. [Link]

• Stevens, J. C. Constrained geometry and other single site metallocene polyolefin catalysts: A revolution in olefin polymerization. Stud. Surf. Sci.

• Busacca, C. A.; Fandrick, D. R.; Song, J. J.; Senanayake, C. H. The Growing Role of Transition-Metal Catalysis in the Pharmaceutical Industry. Scientific Update. [Link]

• Asymmetric Constrained Geometry Catalysts.

• Challener, C. A. Seeking Alternative Catalyst Solutions. Pharmaceutical Technology2014 . [Link]

• Reddy, K. V.; Kumar, A. Green chemistry concept: Applications of catalysis in pharmacuetical industry. Org. Chem. Curr. Res.2017 , 6(3). [Link]

• Guerra, J.; López, E. Transition-Metal-Catalyzed Transformations for the Synthesis of Marine Drugs. Mar. Drugs2024 , 22(6), 254. [Link]

• Juvaste, H.; Pakkanen, T. T.; Iiskola, E. I. Preparation of Heterogeneous Constrained-Geometry Catalysts of Group 4 Transition Metals by Amine Elimination Reaction. Organometallics2000, 19(22), 4547–4552.
• Marks, T. J. “Constrained Geometry” Dialkyl Catalysts. Efficient Syntheses, C−H Bond Activation Chemistry, Monomer−Dimer Equilibration, and α-Olefin Polymerization Catalysis. Organometallics1996, 15(19), 3932–3934.
• Kunz, K.; Erker, G.; Kehr, G.; Fröhlich, R. How to synthesize a constrained geometry catalyst (CGC) – A survey. Dalton Trans.2005, 273-286.
• Watson, T. W.; Hong, S. Application of Asymmetric Catalysis in the E/Z-Stereodivergent Synthesis of Alkenes. J. Am. Chem. Soc.2017, 139(45), 16181–16184.
• Braunschweig, H.; Breitling, F. M. Constrained geometry complexes—Synthesis and applications. Coord. Chem. Rev.2006, 250(21-22), 2691-2720.

• Application of Asymmetric Catalysis in the E/Z-Stereodivergent Synthesis of Alkenes. OA.mg. [Link]

• Stevens, J. C. Constrained geometry and other single site metallocene polyolefin catalysts: A revolution in olefin polymerization.
• Akalay, D.; et al. Optimization of Asymmetric Catalysts Using Achiral Ligands: Metal Geometry-Induced Ligand Asymmetry. Org. Lett.2001, 3(14), 2161–2163.
• Braunschweig, H.; Breitling, F. M. Constrained geometry complexes—Synthesis and applications. Coordination Chemistry Reviews2006, 250(21-22), 2691-2720.
• Babij, N. R.; et al. NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Org. Process Res. Dev.2016, 20(3), 661–667.

• Synthesis and Characterization of Cyclopentadienyl Titanium Trichloride and Indenyltitanium Trichloride; Monocyclictitanium Trihalide Complexes. Request PDF. [Link]

• Akköz, M.; et al. Basic 1H- and 13C-NMR Spectroscopy. Elsevier, 2015.
• Lisnyak, V. G.; Snyder, S. A. Reaction mechanism 1. J. Am. Chem. Soc.2020, 142, 12027.

• 47,49Ti and 13C NMR spectra of titanium‐containing catalysts. Request PDF. [Link]

• Chapter 24: Amine Reaction Summary. [Link]

• Flores, J. C.; Chien, J. C. W.; Rausch, M. D. {[2-(Dimethylamino)ethyl]cyclopentadienyl}titanium Complexes. Influence of the Dimethylamino Group in Ziegler-Natta Polymerization Catalysis. Macromolecules1996, 29(25), 8030–8035.
• Okabe, T. H.; et al. Titanium Production Process by Utilizing Titanium Subchlorides.
• Uda, T.; et al. Preparation and Properties of Trivalent Titanium Compounds, TiCl3 and TiOCl. Z.
• Suzuki, R. O.; et al. Fundamental Study on Titanium Production Process by the Disproportionation Reactions of Titanium Subchlorides.

• Reich, H. J. 13C NMR Chemical Shifts. University of Wisconsin-Madison. [Link]

• Zeller, M. X-Ray Crystallography - Recent Publications. Purdue University. [Link]

• The Cope Elimination: Introduction, Examples and Mechanism. Master Organic Chemistry. [Link]

• Kretschmer, R. Salt metathesis as an alternative approach to access aluminium(i) and gallium(i) β-diketiminates. Dalton Trans.2019, 48, 11634-11641.
• Demystifying Cp2Ti(H)Cl and its Enigmatic Role in the Reactions of Epoxides with Cp2TiCl. J. Am. Chem. Soc.2019, 141(25), 9885–9893.

• X-Ray crystallography experimental data. ResearchGate. [Link]

• Search Results. Beilstein J. Org. Chem. [Link]

• Synthesis and Application of New Salan Titanium Complexes in the Catalytic Reduction of Aldehydes. Semantic Scholar. [Link]

• Madiu, R.; et al. Synthesis of N-Tosyl Allylic Amines from Substituted Alkenes via Vanadoxaziridine Catalysis. J. Org. Chem.2024, 89(6), 4001–4008.
• Al Janabi, B.; et al. Synthesis and X-ray Diffraction of Cyclopalladated Compounds Derived from Imine Ligands. Chemistry Proceedings2022, 12(1), 52.

• KEK-PF Publication Database. [Link]

• Brown-Wensley, K. A.; et al. Cp2TiCH2 complexes in synthetic applications. Pure Appl. Chem.1983, 55(11), 1733-1744.
• Kim, H.-K.; et al. Reaction mechanism of atomic layer deposition of zirconium oxide using tris(dimethylamino)cyclopentadienyl zirconium: experimental and theoretical study.

Sources

• 1. scientificupdate.com [scientificupdate.com]
• 2. Constrained geometry complex - Wikipedia [en.wikipedia.org]
• 3. State-of-the-art transition metal-catalyzed approaches to quinoline frameworks via multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06627A [pubs.rsc.org]
• 4. pharmtech.com [pharmtech.com]
• 5. oatext.com [oatext.com]
• 6. uvadoc.uva.es [uvadoc.uva.es]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. (PDF) How to synthesize a constrained geometry catalyst (CGC) – A survey [academia.edu]
• 10. US20240124618A1 - Asymmetric Constrained Geometry Catalysts - Google Patents [patents.google.com]
• 11. Application of Asymmetric Catalysis in the E/Z-Stereodivergent Synthesis of Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]

Technical Notes & Optimization

Technical Support Center: Advanced Purification of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine

Welcome to the technical support center for advanced purification techniques concerning 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine. This guide is designed for researchers, scientists, and professionals in drug development who handle this reactive and valuable synthetic intermediate. The inherent chemical properties of this compound present unique purification challenges, primarily due to the high reactivity of the cyclopentadienyl moiety. This document provides in-depth, experience-based solutions to common issues encountered during its purification.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues researchers face. Our guidance is rooted in the fundamental chemistry of the molecule to empower you to make informed decisions during your experiments.

Q1: My crude product is a viscous, yellow-to-brown oil, sometimes with solid precipitates. What are these impurities?

A: This is the most frequently observed issue and stems directly from the reactivity of the cyclopentadiene (Cp) ring. The primary impurities are:

• Dicyclopentadiene (DCPD) Analogues: The cyclopentadienyl ring readily undergoes a [4+2] cycloaddition (Diels-Alder reaction) with another molecule to form a dimer.[1][2] This process is thermally driven and occurs even at room temperature, leading to increased viscosity and discoloration.

• Oligomers and Polymers: At elevated temperatures or upon prolonged standing, this dimerization can continue, forming trimers and higher-order polymers, which may precipitate as solids.[1]

• Oxidation Products: The diene system and the tertiary amine are susceptible to air oxidation, especially when heated or exposed to light, which can create colored impurities. The diene can form explosive peroxides upon prolonged exposure to air.[2]

• Isomeric Variants: Depending on the synthesis conditions, double bond migration within the five-membered ring can occur, leading to a mixture of isomers, although this is often a minor issue compared to dimerization.

Q2: I attempted to purify the crude material by distillation at atmospheric pressure, and it solidified in the distillation pot. What went wrong?

A: This is a classic case of thermally induced polymerization. The boiling point of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine at atmospheric pressure is high enough to dramatically accelerate the Diels-Alder dimerization and subsequent polymerization.[1] Heating the compound to temperatures exceeding ~60-80 °C for any significant length of time will favor the formation of dimers and polymers over distillation of the monomer.

The core principle is to keep the temperature as low as possible throughout the purification process. The solution is to perform all distillations under reduced pressure (vacuum distillation).[1][3] This lowers the boiling point to a temperature where the rate of dimerization is kinetically insignificant compared to the rate of distillation.

Q3: My compound streaks severely on a standard silica gel TLC plate, making it impossible to assess purity or develop a column chromatography method. How can I resolve this?

A: The streaking (or tailing) is due to strong interactions between the basic N,N-dimethylamino group and the acidic silanol (Si-OH) groups on the surface of standard silica gel. This interaction can also catalyze decomposition on the column.

Solution: You must neutralize the acidic nature of the stationary phase.

• Eluent Modification: Add a small amount of a volatile base, typically 1-2% triethylamine (Et₃N) , to your eluent system (e.g., Hexane/Ethyl Acetate). The triethylamine will preferentially bind to the active acidic sites on the silica, allowing your compound to travel up the plate or through the column with minimal interaction, resulting in sharp, well-defined spots.

• Use a Deactivated Stationary Phase: For column chromatography, consider using neutral alumina or commercially available deactivated silica gel. Basic alumina can also be effective.[4] However, for most applications, standard silica gel with a triethylamine-doped eluent is sufficient and more cost-effective.

Q4: I'm concerned about the stability of the purified product. What are the optimal storage conditions?

A: Due to its propensity to dimerize and oxidize, proper storage is critical to maintain purity.

• Atmosphere: Store under an inert atmosphere, such as Argon or Nitrogen .[5][6] Oxygen should be rigorously excluded.

• Temperature: Store at low temperatures. A freezer at -20 °C is standard practice. For long-term storage, -80 °C is preferable.

• Light: Protect from light by using an amber vial or wrapping the container in aluminum foil.[2]

• Container: Use a well-sealed container, preferably with a PTFE-lined cap to prevent contamination and ensure an airtight seal.

Under these conditions, the rate of dimerization is significantly slowed, preserving the monomeric form for an extended period.

Advanced Purification Protocols

The choice of purification method depends on the scale of your reaction and the nature of the impurities. Below is a decision workflow and detailed protocols for the most effective techniques.

Purification Strategy Workflow

Caption: Decision workflow for selecting a purification method.

Protocol 1: Fractional Vacuum Distillation

This is the preferred method for multi-gram scales when impurities are non-volatile polymers or salts.

Methodology:

• System Setup: Assemble a fractional distillation apparatus equipped with a short Vigreux column, a vacuum-jacketed condenser, and a cow-type fraction collector. Ensure all glass joints are well-sealed with high-vacuum grease. Use a dry ice/acetone cold trap to protect the vacuum pump.

• Charge the Flask: Charge the distillation flask with the crude material and a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Evacuate Slowly: Begin stirring and slowly evacuate the system. Monitor for excessive bumping or foaming. A pressure of <1.0 mmHg is typically required.

• Heating: Gently heat the distillation pot using an oil bath. The temperature should be raised slowly to avoid thermal shock and uncontrolled polymerization.

• Collect Fractions: Collect a small forerun fraction, which may contain residual solvents or more volatile impurities. The main fraction should be collected at a stable head temperature and pressure. The product is a colorless to pale-yellow oil.

• Discontinuation: Stop the distillation before the pot goes to dryness to avoid overheating the residue, which consists mainly of polymers.

• Storage: Immediately transfer the collected pure fractions into a pre-weighed, inerted storage vial and store as recommended.

Parameter	Recommended Value	Rationale
Pressure	0.1 - 1.0 mmHg	Lowers the boiling point to a safe range (typically 40-60 °C).[1]
Pot Temperature	< 80 °C	Minimizes thermal dimerization and polymerization.[1]
Apparatus	Short path or Vigreux	Provides efficient separation with minimal hold-up and pressure drop.

Protocol 2: Flash Column Chromatography on Deactivated Silica

Ideal for smaller scales (<5 g) or for separating impurities with similar boiling points to the product.

Methodology:

• Eluent Preparation: Prepare the eluent system (e.g., 90:10:1 Hexane:Ethyl Acetate:Triethylamine). The optimal ratio should be determined by TLC analysis first.

• Column Packing: Pack a column with silica gel using the prepared eluent. Ensure the column is packed well to avoid channels.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent. For less soluble oils, a dry loading technique (adsorbing the crude onto a small amount of silica) is recommended.

• Elution: Run the column under positive pressure (flash chromatography). Collect fractions and monitor by TLC (using a vanillin stain or KMnO₄ dip to visualize the product).

• Solvent Removal: Combine the pure fractions and remove the solvent and triethylamine under reduced pressure using a rotary evaporator. It is crucial to ensure all triethylamine is removed, as it can interfere with subsequent reactions. A final Kugelrohr distillation or flushing with a co-solvent may be necessary.

The Dimerization Equilibrium

The core challenge in handling this compound is the reversible Diels-Alder reaction. Understanding this equilibrium is key to successful purification and handling.

Caption: Reversible dimerization of the target compound.

This equilibrium illustrates why low-temperature purification is essential to isolate the monomer, while high temperatures can be used to "crack" the dimer back to the monomer, a technique often employed immediately before using the compound in a reaction.[7]

References

• Material Safety Data Sheet. (n.d.). Vertex AI Search.
• 안전보건자료. (n.d.). Vertex AI Search.
• Identifying common impurities in N-methyl-1,1-diphenylmethanamine synthesis. (n.d.). Benchchem.
• 1-(1-cyclopenta-2,4-dienyl)-N,N-dimethylmethanamine; iron(2+). (n.d.). PubChem.
• US2439307A - Recovery and purification of cyclopentadiene. (n.d.). Google Patents.
• ICSC 0873 - 디사이클로펜타디엔. (n.d.). ILO and WHO.
• CN102190552B - Method for separating cyclopentadiene and methylcyclopentadiene. (n.d.). Google Patents.
• Cyclopentadiene distillation. (2020, July 2). YouTube.
• N-benzyl-1-aminoindan synthesis. (n.d.). Amazon AWS.
• Crude product purification by column chromatography. (n.d.). Organic Syntheses.

Sources

• 1. US2439307A - Recovery and purification of cyclopentadiene - Google Patents [patents.google.com]
• 2. ICSC 0873 - 디사이클로펜타디엔 [chemicalsafety.ilo.org]
• 3. CN102190552B - Method for separating cyclopentadiene and methylcyclopentadiene - Google Patents [patents.google.com]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. yncc.co.kr [yncc.co.kr]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. youtube.com [youtube.com]

Handling moisture and air sensitivity of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine in the lab

Welcome to the technical support center for 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for handling this air- and moisture-sensitive reagent. Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments and the safety of your laboratory personnel.

Introduction: Understanding the Sensitivity of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine

1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine, a 6-aminofulvene derivative, is a valuable reagent in organic synthesis and organometallic chemistry. Its reactivity stems from the fulvene core, which is a cross-conjugated system. While the electron-donating N,N-dimethylamino group provides some electronic stabilization compared to unsubstituted fulvenes, the compound remains highly susceptible to degradation in the presence of air and moisture.[1]

The primary modes of decomposition include:

• Oxidation: The double bonds in the cyclopentadienyl ring are prone to oxidation by atmospheric oxygen, leading to the formation of peroxides and other degradation products. This process can be accelerated by light.[2]

• Dimerization and Polymerization: Like cyclopentadiene and other fulvenes, 1-(cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine can undergo [4+2] cycloaddition (Diels-Alder) reactions with itself, leading to dimers and higher oligomers.[3] This process is often catalyzed by trace acids or heat.

• Hydrolysis: The presence of water can lead to the decomposition of the molecule, particularly if acidic or basic conditions are present.

Therefore, successful use of this reagent is critically dependent on the rigorous exclusion of air and moisture through the use of proper inert atmosphere techniques.

Frequently Asked Questions (FAQs)

Q1: How should I store 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine?

A1: Proper storage is the first line of defense against degradation. The reagent should be stored under an inert atmosphere (argon or nitrogen) in a tightly sealed container.[4] For long-term storage, it is recommended to keep it in a freezer at -20°C or below to minimize dimerization and other decomposition pathways. The container should be allowed to warm to room temperature before opening to prevent condensation of atmospheric moisture on the cold surfaces.

Q2: What are the best solvents for use with this reagent?

A2: Solvents must be anhydrous and deoxygenated. Ethereal solvents such as tetrahydrofuran (THF) and diethyl ether are commonly used. Hydrocarbon solvents like hexanes or toluene can also be suitable. It is imperative to use solvents from a solvent purification system or freshly distilled from an appropriate drying agent (e.g., sodium/benzophenone for ethers, calcium hydride for hydrocarbons).

Solvent	Drying Agent	Boiling Point (°C)	Comments
Tetrahydrofuran (THF)	Sodium/Benzophenone	66	Common choice, but can form peroxides.
Diethyl Ether	Sodium/Benzophenone	34.6	Lower boiling point, useful for easy removal.
Toluene	Sodium	111	Higher boiling point, useful for higher temperature reactions.
Hexanes	Calcium Hydride	~69	Good for non-polar reaction conditions.

Q3: My reaction is not working, and I suspect the reagent has degraded. How can I check its quality?

A3: The most reliable method to check the purity of the reagent is by ¹H NMR spectroscopy. Fresh, high-purity 1-(cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine will have a characteristic set of peaks. The appearance of new, broad signals or a complex mixture of peaks, particularly in the olefinic region, suggests dimerization or polymerization. The presence of a significant amount of dicyclopentadiene is also an indicator of decomposition.

Q4: Can I handle this reagent on the benchtop, even for a short period?

A4: It is strongly advised against handling this reagent on an open bench. Even brief exposure to air can lead to significant degradation, compromising your experimental results.[1] Always use a well-maintained Schlenk line or a glovebox for all manipulations.

Troubleshooting Guide

This section addresses common problems encountered when working with 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine.

Problem 1: Low or no yield in my reaction.

Possible Cause	Troubleshooting Step	Scientific Rationale
Degraded Reagent	Check the purity of the reagent by ¹H NMR. If significant impurities are present, purify by distillation under reduced pressure or obtain a fresh batch.	As discussed, the reagent is prone to degradation. Using compromised material is a common cause of reaction failure.
Presence of Moisture	Ensure all glassware is rigorously dried (oven-dried or flame-dried under vacuum). Use anhydrous, deoxygenated solvents.	Water will quench reactive intermediates and can hydrolyze the starting material.
Presence of Oxygen	Thoroughly degas all solvents (e.g., by freeze-pump-thaw or sparging with an inert gas). Ensure a good inert atmosphere is maintained throughout the reaction.	Oxygen can lead to oxidative decomposition of the reagent and any sensitive intermediates.

Problem 2: Formation of an insoluble white or yellowish precipitate.

Possible Cause	Troubleshooting Step	Scientific Rationale
Dimerization/Polymerization	This is a strong indication that the reagent has been exposed to heat or air, or that the reaction has been running for an extended period at elevated temperatures.	The dimer and polymer products of fulvenes are often less soluble than the monomer, causing them to precipitate out of solution.[3]
Reaction with Trace Acid	Ensure all glassware is clean and free of acidic residues. If necessary, rinse with a dilute base solution (e.g., aqueous sodium bicarbonate), followed by deionized water and thorough drying before use.	Trace amounts of acid can catalyze the polymerization of fulvenes.

Problem 3: Inconsistent results between experiments.

Possible Cause	Troubleshooting Step	Scientific Rationale
Variable Reagent Quality	If using an older bottle of the reagent, its quality may have degraded over time, even with proper storage.	Each time the bottle is opened, there is a small risk of introducing atmospheric contaminants.
Inconsistent Inert Atmosphere Technique	Review your Schlenk line or glovebox technique. Ensure a positive pressure of inert gas is always maintained and that there are no leaks in the system.	Minor variations in technique can lead to different levels of air and moisture exposure, resulting in inconsistent outcomes.

Experimental Protocols

Protocol 1: General Handling and Transfer using a Schlenk Line

This protocol outlines the standard procedure for transferring an air-sensitive liquid like 1-(cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine.

• Glassware Preparation: Ensure all glassware (syringes, needles, flasks) is oven-dried for at least 4 hours at >120 °C and allowed to cool in a desiccator or under a stream of inert gas.

• Inert Atmosphere: Assemble the reaction flask on the Schlenk line. Evacuate the flask under vacuum and backfill with inert gas (argon or nitrogen). Repeat this cycle at least three times.

• Reagent Transfer:

  • Using a clean, dry syringe and needle, purge the syringe with inert gas.

  • Puncture the septum of the reagent bottle with the needle.

  • Withdraw the desired volume of the reagent.

  • Quickly transfer the reagent to the reaction flask by puncturing its septum.

• Cleaning: Immediately quench any residual reagent in the syringe and needle by drawing up a suitable solvent (e.g., isopropanol) followed by water.

Protocol 2: Purification by Vacuum Distillation

If you suspect your reagent has partially dimerized, it can often be purified by "cracking" the dimer and distilling the monomer.

• Setup: Assemble a distillation apparatus connected to a Schlenk line. The receiving flask should be cooled in a dry ice/acetone bath.

• Distillation: Heat the impure reagent gently under reduced pressure. The lower-boiling monomer will distill first, leaving the higher-boiling dimer/polymer behind.

• Storage: Immediately store the freshly distilled, pure monomer under an inert atmosphere in a freezer.

Visualizations

Caption: Workflow for transferring air-sensitive reagents.

Caption: Troubleshooting logic for low reaction yield.

References

• Arumugam, S., et al. (2011). Synthesis and Structure of 6-Aminofulvene-2-aldiminate Complexes. Inorganic Chemistry, 50(3), 937-948.
• Biotage. (2023, January 19). Is there an easy way to purify organic amines?
• Google Patents. (2013, June 4).
• Tokyo Chemical Industry Co., Ltd. (2025, November 6).
• Tokyo Chemical Industry Co., Ltd. (2025, November 18).
• PubMed. (2018, June 15).
• Beilstein Journal of Organic Chemistry. (2019, September 6).
• PMC. (2019, September 6).
• Journal of the American Chemical Society. Cycloaddition reaction of a triafulvene with enamines. Intermediacy of a 5-methylenebicyclo[2.1.0]pentane.
• Fisher Scientific.
• ResearchGate. Proposed decomposition steps and the respective mass losses of ligand (L) and its complexes.
• Sigma-Aldrich. Handling Air-Sensitive Reagents Technical Bulletin AL-134.
• ACS Publications. (2022, June 15). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques.
• ACS Publications. (2000, November 16). Aminofluorenyl−Pentamethylcyclopentadienyl and Bis(aminofluorenyl)
• PubChem. 1-(1-cyclopenta-2,4-dienyl)-N,N-dimethylmethanamine; iron(2+).
• ResearchGate. (2023, January 12). Ligand Decomposition during Nanoparticle Synthesis: Influence of Ligand Structure and Precursor Selection.
• PMC. (2023, January 12). Ligand Decomposition during Nanoparticle Synthesis: Influence of Ligand Structure and Precursor Selection.
• ResearchGate. Decomposition of per-ligand interactions: (A) distribution of DE T Int...
• ResearchGate. Synthesis Of New Cyclopentadienyl-, Indenyl- And Fluorenylphosphanes By The Reaction Of Carbanions Of The Cyclopentadienyl Type With Alkyl(Aryl)Chloro-N,N-Dialkylaminophosphanes.
• Z. Naturforsch. (2001). Synthesis of New Cyclopentadienyl-, Indenyl- and Fluorenylphosphanes by the Reaction of Carbanions of the Cyclopentadienyl Type with Alkyl(aryl)chloro-N,N-dialkylaminophosphanes.
• BLD Pharm. 1-(Cyclopenta-2,4-dien-1-ylidene)-N,N-dimethylmethanamine.
• Google Patents.

Sources

• 1. BJOC - An overview of the cycloaddition chemistry of fulvenes and emerging applications [beilstein-journals.org]
• 2. An efficient catalytic method for fulvene synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US4547603A - Methylcyclopentadiene synthesis - Google Patents [patents.google.com]
• 4. biotage.com [biotage.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine vs. Unsubstituted Cyclopentadiene

Executive Summary

Selecting the appropriate cyclopentadiene derivative is a foundational decision in both synthetic organic chemistry and organometallic catalyst design. This guide provides an objective, data-driven comparison between unsubstituted cyclopentadiene (CpH) and its highly functionalized derivative, 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine (DMAM-Cp) .

While CpH is the archetypal diene known for its explosive Diels-Alder reactivity and its role as the precursor to the ubiquitous spectator ligand ( Cp− ), DMAM-Cp introduces a pendant dimethylaminomethyl arm. This structural modification fundamentally alters its kinetic profile, regioselectivity, and coordination dynamics, transforming it from a simple building block into a sophisticated, hemilabile ligand for dynamic catalysis.

Structural Dynamics & Isomerization (The "Why")

Before comparing their macroscopic reactivity, it is critical to understand their distinct molecular behaviors at room temperature.

• Unsubstituted CpH: Exists as a highly symmetric, degenerate molecule. While it undergoes sigmatropic shifts, all carbon atoms in the ring are chemically equivalent until substituted, meaning it reacts as a single, uniform species.

• DMAM-Cp: The introduction of the −CH2​NMe2​ group breaks the symmetry of the ring. At room temperature, DMAM-Cp does not exist as a single molecule; it exists as a dynamic equilibrium of isomers. Driven by suprafacial [1,5]-sigmatropic hydrogen shifts, the substituent rapidly migrates between the 1-, 2-, and 5-positions.

Fig 1. Rapid [1,5]-sigmatropic hydrogen shifts in DMAM-Cp generating an isomer mixture.

Reactivity Domain 1: Diels-Alder Cycloadditions

The Diels-Alder reaction is highly sensitive to both the electronic and steric environments of the diene.

CpH Reactivity: CpH is an extraordinarily reactive diene, reacting up to 2,600-fold faster than 1,3-cyclohexadiene[1]. This hyper-reactivity is governed by distortion energy; CpH requires only ~15.0 kcal/mol to distort into the envelope-like transition state geometry required for cycloaddition[2].

DMAM-Cp Reactivity: Substituting CpH with a −CH2​NMe2​ group introduces two competing mechanistic forces:

• Electronic Activation: The alkylamine acts as an electron-donating group (EDG) via hyperconjugation, raising the HOMO energy of the diene and theoretically increasing nucleophilicity toward electron-deficient dienophiles.

• Steric Retardation: The bulky substituent introduces significant steric hindrance. In the transition state, incoming dienophiles are repelled by the steric bulk, which slows the reaction rate and often forces the dienophile to approach from the less hindered face, favoring anti-addition[3]. Furthermore, because DMAM-Cp is a mixture of 1- and 2-isomers, reactions yield complex mixtures of ortho- and para-like cycloadducts[1].

Reactivity Domain 2: Organometallic Ligand Design (Hemilability)

The most profound difference between these two molecules lies in their application as transition metal ligands. The prominence of cyclopentadienyl ligands in catalysis is due to their large metal-Cp dissociation bond energies[4].

CpH as a Spectator Ligand: Deprotonation of CpH yields the Cp− anion. When coordinated to a metal (e.g., in ferrocene or titanocene), it acts as a rigid, strongly coordinating η5 spectator ligand. It provides static steric and electronic stabilization but does not directly participate in the catalytic bond-making/breaking events[4].

DMAM-Cp as a Hemilabile Ligand: Deprotonation yields the CpCH2​NMe2​ anion. This is a classic "pendant amine" ligand that coordinates in a bidentate ( η5:κ1−N ) fashion. The dative metal-nitrogen bond is hemilabile—it acts as a "windshield wiper." During a catalytic cycle, the amine can easily dissociate to open a vacant coordination site for incoming substrates, and subsequently re-coordinate to stabilize reactive intermediates and prevent catalyst decomposition.

Fig 2. Hemilabile "on-off" coordination mechanism of the pendant amine in catalysis.

Quantitative Data Comparison

Property	Unsubstituted Cyclopentadiene (CpH)	DMAM-Cp
Molecular Formula	C5​H6​	C8​H13​N
Isomeric State (RT)	Single degenerate structure	Dynamic mixture (1-, 2-, 5-isomers)
Diels-Alder Reactivity	Extremely High (Kinetic control)	Moderate (Sterically hindered)
Regioselectivity (D-A)	Single endo product	Complex mixture (ortho/para analogs)
Ligand Denticity	Monodentate ( η5 )	Bidentate/Hemilabile ( η5:κ1−N )
Catalytic Role	Spectator Ligand	Dynamic/Responsive Ligand

Experimental Methodologies

Protocol 1: Comparative Diels-Alder Cycloaddition (Kinetic Profiling)

Objective: Evaluate the regioselectivity and reaction rate with maleic anhydride.

Workflow for CpH:

• Thermal Cracking: Heat dicyclopentadiene to 180 °C using a fractional distillation setup. Causality: CpH spontaneously dimerizes at room temperature via a self-Diels-Alder reaction; heating triggers a retro-Diels-Alder reaction to yield the active monomer[5].

• Reaction Setup: Dissolve maleic anhydride (1.0 eq) in dry dichloromethane (DCM) at 0 °C.

• Cycloaddition: Dropwise add the freshly distilled CpH (1.1 eq). Causality: The low activation barrier ensures the reaction is instantaneous and highly exothermic[2].

• Isolation: Filter the resulting precipitate to isolate the pure endo-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride.

Workflow for DMAM-Cp:

• Precursor Synthesis: Synthesize DMAM-Cp via the nucleophilic attack of sodium cyclopentadienide on Eschenmoser's salt (dimethylmethyleneammonium iodide).

• Reaction Setup: Dissolve maleic anhydride (1.0 eq) in DCM at 0 °C.

• Cycloaddition: Add DMAM-Cp (1.1 eq). Causality: Due to the steric bulk of the −CH2​NMe2​ group, the dienophile experiences hindrance, requiring extended reaction times (2-4 hours) at room temperature[3].

• Analysis: Analyze the crude mixture via 1H NMR. Causality: The rapid [1,5]-sigmatropic shifts in the starting material result in an unavoidable mixture of regioisomeric cycloadducts.

Protocol 2: Synthesis of Group 4 Half-Sandwich Complexes

Objective: Demonstrate the hemilabile coordination of DMAM-Cp vs. the static coordination of CpH.

Workflow for CpH:

• Under an inert atmosphere (N2/Ar), dissolve CpH in dry THF at -78 °C.

• Add n-Butyllithium (1.05 eq, 2.5 M in hexanes) dropwise. Stir for 1 h to form CpLi .

• Transfer CpLi to a solution of TiCl4​ (1.0 eq) in toluene at -78 °C.

• Warm to RT. This yields CpTiCl3​ , a coordinatively unsaturated, highly Lewis acidic species.

Workflow for DMAM-Cp:

• Under an inert atmosphere, dissolve DMAM-Cp in dry THF at -78 °C.

• Add n-Butyllithium (1.05 eq). Stir for 1 h to form Li[C5​H4​CH2​NMe2​] .

• Transfer the lithiated salt to TiCl4​ (1.0 eq) in toluene at -78 °C.

• Warm to RT. This yields [(η5−C5​H4​CH2​NMe2​)κ1−N]TiCl3​ . Causality: The titanium center achieves a higher coordination number due to the intramolecular amine coordination, resulting in a more air-stable and easily crystallizable pre-catalyst compared to the unsubstituted analog.

Sources

• 1. Click Chemistry with Cyclopentadiene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Correlating Reactivity and Selectivity to Cyclopentadienyl Ligand Properties in Rh(III)-Catalyzed C-H Activation Reactions: an Experimental and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Benchmarking 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine: The Hemilabile Advantage in Organometallic Catalysis

As organometallic catalysis advances, the demand for ligands that can dynamically respond to the electronic and steric needs of a catalytic cycle has outpaced the capabilities of traditional, static ligands. 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine (often referred to as dimethylaminomethylcyclopentadiene) represents a paradigm shift in ligand design. By tethering a strongly coordinating cyclopentadienyl (Cp) ring to a pendant, hemilabile N,N-dimethylamine arm, this bifunctional precursor enables the synthesis of highly robust yet reactive metal complexes.

This guide objectively benchmarks the performance of tethered Cp-amine ligands against traditional static amine ligands (such as TMEDA or ethylenediamine) and unfunctionalized Cp systems, providing actionable experimental protocols and field-proven insights for drug development professionals and synthetic chemists.

The Mechanistic Paradigm: Hemilability vs. Static Coordination

In traditional catalyst design, chemists face a strict dichotomy:

• Unfunctionalized Cp Ligands + External Amines: While the Cp ring provides a stable anchor, external amine ligands can permanently dissociate during the catalytic cycle, leading to irreversible catalyst aggregation, dimerization, and premature deactivation.

• Tethered Cp-Amine Ligands: The dimethylaminomethyl arm introduces a "windshield wiper" effect. The nitrogen atom can reversibly dissociate to expose a vacant coordination site for substrate binding, while the robust Cp–metal bond ensures the amine remains in the immediate coordination sphere. Once the product is released, the amine rapidly re-coordinates, stabilizing the highly reactive metal center [2].

Fig 1: Hemilabile catalytic cycle demonstrating reversible amine dissociation and stabilization.

Quantitative Benchmarking: Performance Data

The superiority of the tethered Cp-amine system is most evident when benchmarking catalytic efficiency in highly sensitive reactions, such as olefin polymerization and regioselective cyclotrimerization.

Table 1: Ethylene Polymerization (Chromium Catalysts)

Chromium(III) complexes are notoriously prone to chain-transfer reactions and beta-hydride elimination. By utilizing a tethered hemilabile ligand, the catalyst lifetime is extended, and the molecular weight of the resulting polymer is strictly controlled [2].

Catalyst System	Ligand Architecture	Activity (kg PE / mol Cr·h)	Polymer Mw​ ( g/mol )	Catalyst Stability
CrCl₃ + TMEDA + CpNa	Unfunctionalized Cp + Static Amine	~1,200	45,000	Low (Rapid Deactivation)
[Cp-CH₂NMe₂]CrCl₂	Tethered Hemilabile Cp-Amine	>10,000	120,000	High (Prolonged Lifetime)

Table 2: Regioselective Alkyne Cyclotrimerization (Titanium Catalysts)

In the synthesis of complex aromatic scaffolds for drug discovery, regioselectivity is paramount. Titanium complexes bearing the dimethylaminomethylcyclopentadienyl ligand demonstrate exceptional control over the 1,3,5-isomer formation compared to standard titanocenes [1].

Catalyst System	Ligand Architecture	Overall Yield (%)	1,3,5-Isomer Selectivity
Cp₂TiCl₂	Bis-Cp (No Amine)	45%	60:40
[(Cp-CH₂NMe₂)TiCl₂]	Tethered Hemilabile Cp-Amine	83%	>99:1

Furthermore, in asymmetric catalysis, cobalt sandwich complexes utilizing this specific amine-coordinated palladacycle framework have shown unparalleled enantioselectivity (up to 99% ee) in allylic imidate rearrangements, vastly outperforming non-tethered alternatives [3].

Experimental Protocol: Synthesis and Metallation Workflow

To harness the hemilabile advantage, the ligand must be cleanly metallated. The following protocol details the synthesis of a generic Group 4/Group 6 pre-catalyst. Every step is designed as a self-validating system to ensure high-fidelity results.

Step-by-Step Methodology

1. Deprotonation of the Ligand

• Procedure: Dissolve 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine (1.0 equiv) in anhydrous THF under a strict argon atmosphere. Cool the flask to -78 °C. Dropwise, add n-butyllithium (1.05 equiv, 1.6 M in hexanes).

• Causality & Experience: The use of -78 °C is non-negotiable. It suppresses unwanted nucleophilic attack by the strong base on the pendant amine moiety and prevents the degradation of the THF solvent.

• Self-Validation: Allow the mixture to warm to room temperature. The formation of the lithium salt is validated by the precipitation of a pale yellow solid or the formation of a deep, clear yellow solution (depending on concentration), indicating successful deprotonation without polymerization side-products.

2. Transmetallation

• Procedure: Re-cool the lithium cyclopentadienide solution to -78 °C. Slowly transfer this solution via cannula into a suspension of the metal halide (e.g., TiCl₄ or CrCl₃(THF)₃) in THF at -78 °C.

• Causality & Experience: Transmetallation is performed with THF-adducts (when available) because the coordinated THF molecules provide a controlled, stepwise ligand exchange environment. This prevents the rapid, highly exothermic oligomerization that frequently occurs with naked, anhydrous metal salts.

• Self-Validation: A distinct color change (e.g., to deep red/orange for Titanium, or deep purple/green for Chromium) confirms the displacement of the chlorides and the coordination of the Cp ring.

3. Isolation and Purification

• Procedure: Stir the mixture overnight at room temperature. Remove the solvent in vacuo. Extract the residue with anhydrous dichloromethane or toluene to separate the product from the insoluble LiCl byproduct. Filter through a pad of Celite and crystallize at -20 °C.

Fig 2: Standardized workflow for the metallation of tethered Cp-amine ligands.

Conclusion

Benchmarking data clearly indicates that 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine provides a distinct catalytic advantage over traditional static amine ligands. By integrating a permanent Cp anchor with a hemilabile amine arm, researchers can bypass the traditional stability-reactivity trade-off, achieving higher turnover numbers, extended catalyst lifetimes, and superior regioselectivity in complex molecular syntheses.

References

• Title: A Mixed-Valence Ti(II)/Ti(III)
• Title: Molecular weight control in organochromium olefin polymerization catalysis by hemilabile ligand–metal interactions Source: ResearchGate / Beilstein Journal of Organic Chemistry URL
• Source: National Institutes of Health (NIH)

FTIR Spectral Comparison Guide: 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine Isomers

Executive Summary & Mechanistic Context

1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine (commonly referred to as dimethylaminomethylcyclopentadiene) is a highly versatile ligand precursor utilized in the synthesis of functionalized metallocenes, including the antimalarial drug candidate ferroquine. A critical analytical challenge in characterizing this compound is its fluxional nature. At room temperature, the molecule undergoes rapid degenerate [1,5]-sigmatropic hydrogen shifts, resulting in a dynamic equilibrium of three regioisomers: the 1-substituted, 2-substituted, and 5-substituted forms.

To objectively evaluate its purity and structural dynamics, Fourier Transform Infrared (FTIR) spectroscopy is an indispensable tool. However, interpreting these spectra requires decoupling the time-averaged data into discrete isomeric contributions. This guide provides an in-depth comparison of the FTIR spectral signatures of these isomers, grounded in theoretical thermodynamics and validated experimental protocols.

Thermodynamic Causality of Isomerization

Before analyzing the spectra, one must understand the causality behind the isomer distribution. The 5-substituted isomer is typically the kinetic product during synthesis (e.g., nucleophilic attack of cyclopentadienyl sodium on a dimethylaminomethyl halide) 1. However, it rapidly isomerizes to the 1- and 2-substituted forms.

The 1- and 2-isomers benefit from hyperconjugative stabilization because the alkylamine substituent is attached directly to an sp²-hybridized carbon of the diene system. In contrast, the 5-isomer places the substituent on the sp³ carbon, isolating it from the π-system. Consequently, the 1- and 2-isomers are thermodynamically favored at room temperature, while the 5-isomer is the global minimum only for highly electropositive substituents (like germyl groups), which is not the case for alkylamines 2.

Fig 1: [1,5]-sigmatropic rearrangement pathway of 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine.

Spectroscopic Signatures: Causality & Theoretical Grounding

The FTIR spectrum of the room-temperature isomeric mixture is a superposition of the individual isomers. By leveraging low-temperature techniques and Density Functional Theory (DFT) calculations 2, we can assign specific vibrational modes to each isomer. The parent 1,3-cyclopentadiene provides a baseline for these assignments 3.

Key Differentiating Regions:

• C=C Stretching Region (1550–1650 cm⁻¹):

  • 5-Isomer: Exhibits a relatively symmetric diene system (pseudo- C2v​ symmetry for the ring). This results in a strong asymmetric C=C stretch (~1610 cm⁻¹) and a much weaker, often IR-inactive, symmetric stretch.

  • 1- & 2-Isomers: The substituent breaks the symmetry of the conjugated diene. The electron-donating inductive effect of the −CH2​N(CH3​)2​ group alters the force constants, causing the C=C stretches to split into two distinct, IR-active bands (typically ~1635 cm⁻¹ and ~1590 cm⁻¹).

• Out-of-Plane =C-H Bending ( γCH​ ) (700–800 cm⁻¹):

  • 5-Isomer: Contains four adjacent olefinic protons, yielding a strong, sharp out-of-plane bend near 750 cm⁻¹.

  • 1- & 2-Isomers: Contain one isolated olefinic proton and two adjacent olefinic protons, leading to a more complex multiplet pattern in the 710–730 cm⁻¹ and 780–800 cm⁻¹ ranges.

Quantitative Data Summary

Vibrational Mode	5-Substituted Isomer	1- & 2-Substituted Isomers	Causality / Structural Basis
C=C Stretch ( νC=C​ )	~1610 cm⁻¹ (Strong, single)	~1635, 1590 cm⁻¹ (Split)	Symmetry breaking and inductive effects on the conjugated π-system.
=C-H Out-of-Plane ( γCH​ )	~750 cm⁻¹ (Sharp)	~720, 790 cm⁻¹ (Multiplet)	Number of adjacent olefinic protons (4 vs. 2+1).
N-CH₃ Stretch ( νCH​ )	~2780 cm⁻¹	~2780 cm⁻¹	Invariant; isolated from the diene ring by the methylene bridge.
C-N Stretch ( νCN​ )	~1040 cm⁻¹	~1040 cm⁻¹	Invariant internal reference band.

Self-Validating Experimental Protocol: Variable-Temperature FTIR (VT-FTIR)

To capture the spectra of individual isomers rather than a time-averaged mixture, the[1,5]-sigmatropic shift must be arrested. This requires a Variable-Temperature FTIR (VT-FTIR) approach. The following protocol incorporates a self-validating feedback loop : the invariant N-CH₃ stretching band (~2780 cm⁻¹) serves as an internal standard to correct for path-length variations, while the isosbestic points observed during thermal annealing confirm that spectral changes are strictly due to interconversion rather than degradation.

Fig 2: Self-validating Variable-Temperature FTIR workflow for analyzing fluxional isomer mixtures.

Step-by-Step Methodology:

• Instrument Calibration & Baseline Validation:

  • Purge the FTIR spectrometer with dry N₂ to eliminate atmospheric H₂O and CO₂ interference.

  • Validate wavenumber accuracy using a standard polystyrene film (tracking the precise 1601.2 cm⁻¹ peak).

  • Collect a background spectrum at the target cryogenic temperature (77 K) to account for temperature-dependent detector and window responses.

• Sample Preparation (Cryogenic Arrest):

  • Synthesize the compound at low temperature (e.g., -78 °C) to kinetically trap the 5-isomer [[1]]().

  • Rapidly deposit the neat liquid (or a dilute solution in an IR-transparent solvent like methylcyclohexane) onto a pre-cooled KBr or ZnSe window in a cryostat.

• Spectral Acquisition:

  • Acquire the initial spectrum at 77 K. This spectrum will predominantly feature the 5-isomer.

  • Parameters: 2 cm⁻¹ resolution, 64 scans, Happ-Genzel apodization.

• Controlled Thermal Annealing (Isomerization Tracking):

  • Gradually increase the temperature to 250 K in 10 K increments.

  • At each step, allow 5 minutes for thermal equilibration, then acquire a spectrum.

  • Observe the decay of the 5-isomer bands (1610 cm⁻¹, 750 cm⁻¹) and the concomitant growth of the 1- and 2-isomer bands (1635 cm⁻¹, 1590 cm⁻¹).

• Data Deconvolution & Normalization:

  • Normalize the spectra using the invariant N-CH₃ stretch at 2780 cm⁻¹ to correct for any variations in sample thickness during thermal expansion.

  • Use spectral deconvolution software to integrate the area under the distinct C=C stretching bands to determine the thermodynamic equilibrium constant ( Keq​ ) at various temperatures.

References

• González-Castrillo, A., et al. "The role of hyperconjugative π-aromaticity in the enhanced acidity of methyl-, silyl and germylcyclopentadienes." ResearchGate. 2

• Poirier, R. A., et al. "An ab initio study of conformations and IR spectra of 5-substituted 1,3-cyclopentadienes." ResearchGate. 2

• Deck, P. A., et al. "Synthesis of Pentafluorophenyl-Substituted Cyclopentadienes and Their Use as Transition-Metal Ligands." Organometallics, ACS Publications. 1

• NIST Mass Spectrometry Data Center. "1,3-Cyclopentadiene." NIST Chemistry WebBook, SRD 69. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 1,3-Cyclopentadiene [webbook.nist.gov]

Safety & Regulatory Compliance

Standard Operating Procedure &amp; Disposal Guide: 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine

Executive Summary

1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine (CAS: 172603-78-0), also known as (dimethylamino)methylcyclopentadiene, is a highly reactive, bifunctional organometallic precursor[1]. It is predominantly utilized by researchers and drug development professionals to synthesize metallocenes, particularly functionalized ferrocene derivatives used in advanced therapeutics (e.g., ferroquine analogs)[2].

Handling and disposing of this compound requires strict adherence to specialized protocols due to its dual-hazard profile: the cyclopentadiene moiety is prone to spontaneous, exothermic dimerization, while the tertiary amine group imparts severe corrosivity and toxicity. This guide provides a self-validating, step-by-step operational and disposal framework designed to ensure regulatory compliance and laboratory safety.

Chemical Profiling & Hazard Assessment

To safely manage this chemical, operators must understand the causality behind its physical and chemical behaviors. Table 1 summarizes the critical data required for risk assessment.

Table 1: Quantitative Data and Hazard Profile

Property / Classification	Value / Descriptor	Mechanistic Causality
CAS Number	172603-78-0	Unique identifier for regulatory tracking[1].
Molecular Formula	C₈H₁₃N	Contains a conjugated diene and a tertiary amine.
Thermal Stability	Unstable at 20°C	The electron-rich diene undergoes spontaneous [4+2] cycloaddition (Diels-Alder dimerization) at room temperature, releasing heat and forming a viscous tar[3].
Air/Moisture Sensitivity	High	The diene is highly susceptible to atmospheric oxidation, while the amine is hygroscopic, absorbing moisture to form corrosive alkaline hydrates.
EPA RCRA Waste Codes	D001, D002	D001 (Ignitability): Highly volatile and flammable organic liquid. D002 (Corrosivity): The Lewis basicity of the amine group causes severe tissue damage and reacts violently with acids[4].

Operational Handling Protocols

Because 1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine degrades rapidly via dimerization and oxidation, it must be handled using rigorous air-free techniques. The following protocol ensures the chemical remains monomeric and pure while protecting the operator.

Step-by-Step Handling Methodology

• Environmental Preparation: Conduct all operations inside a certified fume hood or an inert-atmosphere glovebox (N₂ or Argon). Ensure ambient lighting is minimized if prolonged exposure is expected, as UV light can accelerate polymerization.

• Temperature Control: Retrieve the chemical from the -20°C freezer immediately before use. Do not allow the bulk container to reach room temperature. Cyclopentadiene derivatives dimerize rapidly when warmed[3].

• Apparatus Purging: Connect all receiving Schlenk flasks to a dual-manifold Schlenk line. Perform a minimum of three vacuum/nitrogen backfill cycles to remove trace oxygen and moisture.

• Transfer Protocol:

  • Use a flame-dried, gas-tight syringe or a stainless-steel cannula for transfer.

  • Maintain a positive pressure of inert gas in the source bottle to prevent air ingress.

• Post-Transfer Securing: Immediately flush the headspace of the source container with inert gas, seal tightly with Parafilm or Teflon tape, and return it to the -20°C freezer.

Proper Disposal Procedures

Disposal of reactive amines must comply with the[4]. The overriding principle of prudent waste management is segregation: this compound must never be mixed with concentrated acids, oxidizers, or halogenated solvents without controlled quenching, as this will trigger a violent exothermic reaction[5].

Protocol A: Quenching Trace Residues (Glassware & Syringes)

Trace amounts of the chemical left in syringes, cannulas, or reaction flasks must be neutralized before the apparatus is cleaned. This process protonates the amine, rendering it water-soluble and non-volatile.

• Dilution: In a fume hood, dissolve the trace residue in a compatible, non-reactive organic solvent (e.g., dry toluene or tetrahydrofuran) to dissipate potential heat.

• Cooling: Submerge the flask in an ice-water bath (0°C) and stir continuously.

• Acidic Quenching: Slowly, dropwise, add a dilute acid solution (e.g., 1M HCl). Causality: The slow addition controls the exothermic acid-base neutralization. The amine is converted to its corresponding hydrochloride salt, eliminating its volatility and corrosivity.

• Phase Separation: Transfer the quenched mixture to a separatory funnel. The aqueous layer (now containing the protonated amine salt) should be collected as Aqueous Corrosive Waste (D002) . The organic layer should be collected as Non-Halogenated Flammable Waste (D001) .

Protocol B: Bulk Chemical Disposal

Expired, heavily dimerized, or excess pure chemical cannot be safely quenched at the bench scale due to the exponential increase in thermal risk[5].

• Containment: Transfer the bulk material into a high-density polyethylene (HDPE) waste container. Note: Do not use metal containers, as amines can corrode certain metals over time[5].

• Segregation: Store the waste container in a dedicated, spark-free refrigerator at -20°C to halt further gas-evolving decomposition or dimerization.

• Labeling: Affix a hazardous waste tag explicitly listing:

  • "1-(Cyclopenta-2,4-dien-1-yl)-N,N-dimethylmethanamine"

  • "Danger: Flammable Liquid, Corrosive Amine"

  • EPA Waste Codes: D001, D002 [4].

• Manifesting: Contact your Environmental Health and Safety (EHS) department or a licensed hazardous waste broker for immediate pickup. Do not hold bulk reactive waste for more than 90 days.

Waste Routing Workflow

The following decision tree visualizes the logical routing for handling waste streams associated with this chemical.

Figure 1: Decision tree for the safe quenching and disposal of reactive amine waste.

References

• National Research Council. "Management of Waste." Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press, 2011. URL:[Link]

• US Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA RCRA Regulations. URL:[Link]

• Moffett, R. B. "Cyclopentadiene." Organic Syntheses, Coll. Vol. 4, p.238 (1963). URL:[Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. WO2011154923A1 - Method of synthesis of ferroquine by convergent reductive amination - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. epa.gov [epa.gov]
• 5. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]